Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

• CAS: 1936251-36-3

Core Science & Biosynthesis

Chemical structure and physical properties of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Title: Engineering Molecular Hubs: A Technical Guide to tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in SuFEx Chemistry

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally redefined click chemistry, transitioning the field from traditional azide-alkyne cycloadditions to the robust, multidimensional connectivity of S(VI) hubs. At the forefront of this chemical renaissance is tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (CAS: 1936251-36-3). As a Senior Application Scientist, I have observed firsthand how this specific fluorosulfonylated piperidine derivative serves as a critical electrophilic building block. It enables the rapid, late-stage functionalization of complex pharmacophores while maintaining an exquisite balance of kinetic stability and thermodynamic reactivity.

This whitepaper dissects the structural dynamics, physical properties, and causal mechanistic workflows associated with this compound, providing a self-validating framework for its application in modern drug discovery.

Chemical Architecture and S(VI) Reactivity Dynamics

tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is structurally defined by a saturated six-membered piperidine ring, protected at the N1 position by a bulky tert-butyloxycarbonyl (Boc) group, and functionalized at the C3 position with a fluorosulfonyl (-SO₂F) moiety.

Causality of Stability: Unlike traditional sulfonyl chlorides, which are highly susceptible to rapid hydrolysis and indiscriminate nucleophilic attack, the -SO₂F group is remarkably stable under physiological conditions and resistant to reduction ()[1]. This stability arises from two factors: the exceptionally high bond dissociation energy of the S-F bond and the dense steric shielding around the S(VI) center. Furthermore, the Boc group at N1 enhances lipophilicity and prevents unwanted side reactions at the secondary amine, ensuring the molecule acts exclusively as a targeted S(VI) electrophilic hub.

Physical Properties and Quantitative Data

Understanding the physical parameters of this reagent is critical for stoichiometric precision, reaction scaling, and safe handling.

Property	Value	Causality / Application Note
Chemical Name	tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate	Standard IUPAC nomenclature.
CAS Number	1936251-36-3	Primary identifier for regulatory compliance ()[2].
Molecular Formula	C₁₀H₁₈FNO₄S	Defines exact mass for MS isotopic distribution.
Molecular Weight	267.32 g/mol	Used for precise stoichiometric calculations ()[3].
GHS Classifications	Acute Tox. 4, Skin Corr. 1B	Requires handling in a fume hood with appropriate PPE[2].
Electrophilic Center	S(VI) in -SO₂F	The primary target for SuFEx click chemistry activation.

The SuFEx Mechanistic Pathway

The true utility of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate lies in its ability to undergo SuFEx reactions with aryl silyl ethers or primary amines. The reaction is not spontaneous; it requires specific catalytic activation.

Mechanistic Causality: When a Lewis base catalyst such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a phosphazene base (e.g., BTMG) is introduced, it transiently interacts with the silicon center of the aryl silyl ether. This interaction increases the nucleophilicity of the oxygen atom, directing its attack onto the S(VI) center. The reaction is thermodynamically driven to completion by the formation of a highly stable Si-F bond in the volatile fluorosilane byproduct, leaving behind a robust S-O (fluorosulfate/sulfonate) linkage.

Mechanistic pathway of SuFEx click chemistry driven by Si-F bond thermodynamics.

Experimental Protocol: Self-Validating SuFEx Coupling

To ensure reproducibility and scientific integrity, the following protocol details the coupling of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate with an aryl silyl ether. This workflow is designed as a self-validating system , utilizing in-process analytical checks to confirm reaction causality.

Step 1: Anhydrous Reagent Preparation

• Action: Dissolve 1.0 equivalent (eq) of the aryl silyl ether and 1.2 eq of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in anhydrous acetonitrile (0.5 M concentration) under an argon atmosphere.

• Causality: While the -SO₂F group is generally resistant to hydrolysis, trace water in the presence of strong bases can competitively attack the S(VI) center or hydrolyze the silyl ether. Strict anhydrous conditions prevent these parasitic side reactions.

Step 2: Catalyst Injection

• Action: Add 10–20 mol% of DBU dropwise to the stirring solution at room temperature.

• Causality: DBU acts as the catalytic trigger. Its dropwise addition prevents localized thermal spikes, ensuring a controlled activation of the silyl ether and preventing substrate degradation.

Step 3: In-Process Validation (¹⁹F NMR)

• Action: After 2 hours, extract a 50 µL aliquot, dilute in CD₃CN, and acquire a ¹⁹F NMR spectrum.

• Causality (Self-Validation): The starting material exhibits a distinct, sharp singlet around +50 to +60 ppm (characteristic of the -SO₂F fluorine). The disappearance of this peak, coupled with the appearance of a signal for the fluorosilane byproduct (e.g., TMS-F around -157 ppm), provides absolute, quantitative confirmation of reaction completion without requiring complex workups.

Step 4: Isolation and Purification

• Action: Concentrate the mixture under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Causality: The volatile nature of the fluorosilane byproduct means it is entirely removed during concentration, leaving only the catalyst and the desired piperidine sulfonate product, which is easily resolved on silica.

Self-validating experimental workflow for SuFEx coupling.

Applications in Late-Stage Drug Functionalization (LSF)

The robust nature of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate makes it a premier reagent for Late-Stage Functionalization (LSF) in drug development ()[4]. LSF is a strategy where complex, bioactive molecules are directly modified to improve their pharmacokinetics, potency, or metabolic stability.

Because SuFEx chemistry is highly chemoselective, this piperidine derivative can be reacted with phenolic residues on existing drug candidates directly in crude, 96-well plate formats. The resulting aryl fluorosulfate or sulfonate libraries can be subjected to high-throughput biological assays without intermediate purification. This dramatically accelerates the structure-activity relationship (SAR) optimization cycle, allowing researchers to rapidly screen how the addition of a bulky, lipophilic piperidine ring alters target binding affinity.

References

• NextSDS. "tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• Barata-Vallejo, S., Yerien, D. E., & Postigo, A. (2023). "Synthetic Strategies for Fluorosulfonylated Compounds. Applications to Click Chemistry Reactions." ResearchGate. Available at:[Link]

• Sharpless, K. B., et al. (2018). "SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization." National Institutes of Health (PMC). Available at:[Link]

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Mechanism of Action for tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in SuFEx Chemistry: A Technical Guide

Executive Summary & Chemical Anatomy

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) has revolutionized click chemistry by providing a robust, modular approach to forging stable S–O and S–N bonds. While aromatic sulfonyl fluorides have been extensively utilized, the modern drug discovery paradigm demands an "escape from flatland"—a shift toward sp³-rich, three-dimensional scaffolds to improve pharmacokinetic properties and target specificity.

tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (Boc-3-FSP) serves as a premier aliphatic SuFEx hub. Its chemical anatomy features a highly stable S(VI)–F bond appended to a saturated piperidine ring, protected by a tert-butyloxycarbonyl (Boc) group. The S(VI)–F bond is uniquely resilient to reduction, thermolysis, and non-specific nucleophilic attack due to its high bond dissociation energy and strong ionic character . However, deploying aliphatic sulfonyl fluorides requires precise mechanistic control to avoid destructive side reactions—a challenge that dictates the specific catalytic and environmental conditions required for its activation.

Mechanistic Divergence: SuFEx vs. Sulfene Elimination

The fundamental challenge in utilizing Boc-3-FSP lies in its aliphatic nature. Unlike aryl sulfonyl fluorides, Boc-3-FSP possesses acidic alpha-protons at the C3 position of the piperidine ring.

When exposed to harsh, unoptimized Brønsted bases (e.g., NaOH, standard DBU conditions), the mechanism is easily derailed. Instead of undergoing direct nucleophilic substitution at the sulfur center, the base abstracts the alpha-proton, triggering an E1cB elimination pathway . This results in the loss of hydrogen fluoride (HF) and the generation of a highly reactive, transient sulfene intermediate . The sulfene rapidly and indiscriminately reacts with ambient water or off-target nucleophiles, destroying the SuFEx trajectory.

Therefore, the successful mechanism of action for Boc-3-FSP relies entirely on context-dependent electrophilic activation —polarizing the S–F bond without abstracting the alpha-proton.

Figure 1: Mechanistic divergence of aliphatic sulfonyl fluorides: SuFEx vs. Sulfene Elimination.

State-of-the-Art Catalytic Activation Strategies

To navigate the mechanistic tightrope of aliphatic SuFEx, application scientists employ highly specific catalyst systems designed to activate the sulfur center while suppressing the E1cB pathway.

A. Accelerated SuFEx via BTMG/HMDS (For O-Nucleophiles)

When coupling Boc-3-FSP with aryl or alkyl alcohols, the combination of 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base) and hexamethyldisilazane (HMDS) is utilized .

• Mechanism: BTMG acts as a sterically hindered base that deprotonates the incoming alcohol without attacking the piperidine's alpha-proton. The critical component is HMDS, which acts as a thermodynamic sink. As the S–F bond is cleaved, HMDS instantly sequesters the liberated fluoride ion to form volatile trimethylsilyl fluoride (TMS-F).

• Causality: By removing free fluoride from the system, HMDS prevents fluoride-induced auto-catalytic elimination, driving the equilibrium entirely toward the stable sulfonate product.

B. Calcium-Mediated Activation (For N-Nucleophiles)

For coupling with primary or secondary amines, a dual Lewis acid/Brønsted base system utilizing Ca(NTf₂)₂ and DABCO is preferred .

• Mechanism: Calcium(II) acts as a hard Lewis acid, coordinating directly to the fluorine atom of the –SO₂F group. This coordination polarizes and weakens the S–F bond. DABCO then acts as a transient nucleophilic relay, attacking the sulfur to form a highly reactive sulfonylammonium intermediate, which is immediately intercepted by the target amine.

• Causality: The Lewis acid pre-activation neutralizes the need for strong basicity, completely bypassing the sulfene elimination pathway and ensuring high-fidelity sulfonamide formation.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of Piperidine-3-Sulfonates (O-Linked)

• Preparation: In an oven-dried vial under inert atmosphere, dissolve Boc-3-FSP (1.0 eq) and the target aryl alcohol (1.2 eq) in anhydrous acetonitrile (0.2 M). Causality: Anhydrous conditions are mandatory to prevent competitive hydrolysis of the transiently activated S(VI) center.

• Additive Introduction: Inject HMDS (1.5 eq) into the stirring solution. Causality: HMDS must be distributed in the solvent prior to base addition to ensure instantaneous fluoride sequestration.

• Catalytic Initiation: Add BTMG (10 mol%) dropwise. Stir at room temperature.

• Self-Validating Monitoring: Monitor the reaction via ¹⁹F NMR. The reaction is definitively complete when the characteristic S–F multiplet (typically between +50 to +65 ppm, depending on the solvent) completely disappears.

• Workup: Evaporate the volatiles (TMS-F, NH₃, solvent) under reduced pressure. The high per-step yield of SuFEx often allows the product to be used without column chromatography.

Protocol 2: Synthesis of Piperidine-3-Sulfonamides (N-Linked)

• Lewis Acid Pre-activation: Dissolve Boc-3-FSP (1.0 eq) and Ca(NTf₂)₂ (15 mol%) in anhydrous THF. Stir for 5 minutes. Causality: This incubation period allows the Ca(II)–Fluorine coordination complex to form, polarizing the bond.

• Amine & Relay Addition: Add the target amine (1.2 eq) followed immediately by DABCO (20 mol%).

• Self-Validating Monitoring: Monitor via LC-MS for the mass shift corresponding to the loss of HF (-20 Da) and the addition of the amine.

• Workup: Quench with saturated aqueous NH₄Cl to dissociate and precipitate the calcium salts. Extract with EtOAc.

Quantitative Data: Catalyst Efficacy

The following table summarizes the causal relationship between catalyst selection, mechanism, and reaction outcomes for aliphatic sulfonyl fluorides like Boc-3-FSP.

Substrate Class	Catalyst System	Additive	Primary Mechanism	Average Yield	Risk of Sulfene Elimination
Aryl Alcohols	BTMG (10 mol%)	HMDS (1.5 eq)	Base-mediated desilylation & F⁻ trapping	85–95%	Low
Aliphatic Amines	Ca(NTf₂)₂ (15 mol%)	DABCO (0.2 eq)	Lewis acid S–F polarization & relay	80–90%	Low
Phenols	DBU (20 mol%)	None	Direct nucleophilic activation	40–60%	High (E1cB risk)

Application in Drug Discovery: Proximity-Enabled Activation

Beyond synthetic modularity, Boc-3-FSP is highly valued as a latent covalent warhead in Targeted Covalent Inhibitors (TCIs). In this context, the mechanism of action shifts from exogenous catalyst-driven to biological proximity-driven .

When a Boc-3-FSP-derived probe circulates in biological media, it remains inert due to the thermodynamic stability of the S–F bond. However, upon non-covalent docking into a specific protein binding pocket, the warhead is subjected to a unique microenvironment. Hydrogen bonding from structural water or the protein backbone polarizes the S–F bond. A proximal nucleophilic residue—specifically the hydroxyl of Tyrosine, the ε-amino group of Lysine, or the imidazole of Histidine—then attacks the sulfur center. This proximity drastically lowers the activation energy barrier, expelling the fluoride ion and forging an irreversible covalent linkage.

Figure 2: Proximity-enabled SuFEx activation workflow for targeted covalent inhibitors.

This mechanism ensures exquisite target selectivity. Because the aliphatic S–F bond requires precise spatial and electrostatic activation, off-target sulfonylation of random cellular proteins is virtually eliminated, making Boc-3-FSP an ideal scaffold for next-generation chemical biology and therapeutic development.

References

• Click Chemistry - Sharpless Lab. The Scripps Research Institute. Available at:[Link]

• Olefination with Sulfonyl Halides and Esters: Synthesis of Unsaturated Sulfonyl Fluorides. Organic Letters (ACS Publications). Available at:[Link]

• Accelerated SuFEx Click Chemistry For Modular Synthesis. National Institutes of Health (PMC). Available at:[Link]

• Sulfur Fluoride Exchange (SuFEx) - Mechanisms and Applications. Thieme Connect. Available at:[Link]

• Sulfur (VI) fluoride exchange (SuFEx): a versatile tool to profile protein-biomolecule interactions for therapeutic development. ResearchGate. Available at:[Link]

NMR and mass spectrometry characterization of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

An In-depth Technical Guide for Drug Development Professionals

Definitive Spectroscopic Characterization of Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Abstract

Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is an increasingly important bifunctional building block in medicinal chemistry, merging a piperidine scaffold, a versatile Boc-protecting group, and a reactive fluorosulfonyl moiety. The fluorosulfonyl group serves as a covalent warhead for targeting nucleophilic residues in proteins, making this compound a valuable precursor for developing covalent inhibitors and chemical probes. Robust and unequivocal analytical characterization is paramount for its application in drug discovery workflows. This guide provides a comprehensive analysis of its structural features using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) and High-Resolution Mass Spectrometry (HRMS), establishing a definitive spectroscopic signature for this key synthetic intermediate.

Introduction: A Privileged Scaffold for Covalent Drug Discovery

The strategic combination of a piperidine ring, a common motif in many FDA-approved drugs, with a fluorosulfonyl electrophile creates a powerful tool for chemical biology and drug development. The tert-butyloxycarbonyl (Boc) group offers stable protection of the piperidine nitrogen, which can be readily removed under acidic conditions for further synthetic elaboration. The fluorosulfonyl group (-SO₂F) is a "privileged warhead" that exhibits a finely tuned balance of stability in aqueous media and reactivity toward nucleophilic amino acid side chains (e.g., lysine, serine, tyrosine), enabling its use in targeted covalent inhibitor design.[1]

Given its role as a critical starting material, verifying the identity, purity, and structural integrity of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is a non-negotiable prerequisite for its use in synthesis. This guide elucidates the characteristic NMR and MS data that define the molecule, providing researchers with a reliable reference for quality control and characterization.

Molecular Structure and Predicted Spectral Features

The compound's structure dictates its spectroscopic output. Understanding the electronic environment of each atom is key to interpreting the resulting data. The electron-withdrawing nature of the carbamate and, more significantly, the fluorosulfonyl group, will exert predictable effects on the chemical shifts of nearby nuclei.

Caption: Molecular structure of the title compound with key atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides the primary means of structural elucidation in solution. A combination of ¹H, ¹³C, and ¹⁹F NMR is required for a complete assignment.

¹H NMR Spectroscopy

The proton NMR spectrum is characterized by two main regions: the upfield aliphatic region containing the piperidine ring protons and the distinct singlet of the tert-butyl group.

• tert-Butyl Protons: A sharp, intense singlet is expected around δ 1.4-1.5 ppm . This signal integrates to 9 protons and is a hallmark of the Boc-protecting group.[2][3] Its singlet nature arises from the three equivalent methyl groups attached to a quaternary carbon, preventing any proton-proton coupling.

• Piperidine Ring Protons (C2, C4, C5, C6): These 8 protons will appear as a series of complex, overlapping multiplets between δ 1.6 and 4.2 ppm .

  • C2 and C6 Protons: The protons on the carbons adjacent to the nitrogen (positions 2 and 6) are deshielded by the carbamate group and typically resonate between δ 2.8 and 4.2 ppm . Due to the chair conformation of the piperidine ring, axial and equatorial protons are chemically non-equivalent, leading to complex splitting patterns.

  • C4 and C5 Protons: These protons are further from the electron-withdrawing groups and are expected in the more shielded region of δ 1.6-2.2 ppm .

• C3 Proton: The single proton at the C3 position, directly attached to the carbon bearing the strongly electron-withdrawing fluorosulfonyl group, will be the most downfield of the piperidine ring protons. It is expected to appear as a distinct multiplet around δ 3.0-3.5 ppm .

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum should display 8 distinct signals, corresponding to the 8 chemically non-equivalent carbon atoms in the molecule.

• tert-Butyl Carbons: Two signals are characteristic of the Boc group: the quaternary carbon at δ ~80-82 ppm and the three equivalent methyl carbons at δ ~28 ppm .[2]

• Piperidine Ring Carbons: The five carbons of the piperidine ring will be distinct.

  • C3 Carbon: This carbon, directly attached to the -SO₂F group, will be the most downfield of the ring carbons, likely appearing at δ ~60-65 ppm .

  • C2 and C6 Carbons: These carbons, adjacent to the nitrogen, will be found in the δ ~40-50 ppm range.

  • C4 and C5 Carbons: The remaining two carbons will be the most shielded, appearing further upfield around δ ~20-30 ppm .

• Carbonyl Carbon: The carbamate carbonyl carbon of the Boc group will give a signal in the characteristic downfield region of δ ~154-156 ppm .

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive and specific technique for confirming the presence of the fluorosulfonyl group.

• A single resonance is expected for the fluorine atom. For aryl and alkyl sulfonyl fluorides, this signal typically appears in the range of δ +60 to +70 ppm (relative to CFCl₃ as an external standard).[4][5] The precise chemical shift is highly sensitive to the electronic environment.[6] This distinct, high-field chemical shift provides unambiguous evidence for the intact -SO₂F moiety.

Mass Spectrometry (MS) Analysis

High-resolution mass spectrometry using a soft ionization technique like Electrospray Ionization (ESI) is ideal for determining the compound's elemental composition and probing its structure through fragmentation.

High-Resolution Mass Spectrometry (HRMS)

In positive-ion mode ESI, the molecule is expected to be observed primarily as its protonated adduct, [M+H]⁺, and potentially as a sodium adduct, [M+Na]⁺.

• Molecular Formula: C₁₀H₁₈FNO₄S

• Monoisotopic Mass: 267.0941 g/mol

• Expected [M+H]⁺: m/z 268.1013[7]

• Expected [M+Na]⁺: m/z 290.0833[7]

Obtaining a mass measurement with an accuracy of <5 ppm provides high confidence in the elemental composition.

Tandem Mass Spectrometry (MS/MS) and Fragmentation

Collision-induced dissociation (CID) of the [M+H]⁺ precursor ion reveals characteristic fragmentation patterns that are diagnostic for the key functional groups.

Caption: Predicted major fragmentation pathways for the title compound in ESI-MS/MS.

The most prominent fragmentation pathways involve the labile Boc group:

• Loss of Isobutylene (56 Da): A facile neutral loss of isobutylene (C₄H₈) via a McLafferty-type rearrangement is the most common fragmentation for Boc-protected amines, leading to a carbamic acid intermediate that rapidly decarboxylates.[8][9] This results in a prominent fragment ion at m/z 212.04 .

• Loss of the tert-butyl Cation (57 Da): Cleavage can also result in the formation of the stable tert-butyl cation at m/z 57.07 .

• Loss of the Entire Boc Group (100 Da): The complete loss of the C₅H₉O₂ radical leads to the deprotected piperidine sulfonyl fluoride cation at m/z 168.05 .[10][11]

The observation of these specific losses provides definitive evidence for the N-Boc piperidine substructure.

Summary of Characterization Data

Parameter	Technique	Expected Value	Assignment / Comment
¹H Chemical Shift	¹H NMR	~1.45 ppm	Singlet, 9H, -C(CH₃)₃
¹H Chemical Shift	¹H NMR	~3.0-4.2 ppm	Multiplets, 4H, H-2, H-6
¹H Chemical Shift	¹H NMR	~3.0-3.5 ppm	Multiplet, 1H, H-3
¹H Chemical Shift	¹H NMR	~1.6-2.2 ppm	Multiplets, 4H, H-4, H-5
¹³C Chemical Shift	¹³C NMR	~155 ppm	Carbonyl, Boc group
¹³C Chemical Shift	¹³C NMR	~81 ppm	Quaternary Carbon, -C (CH₃)₃
¹³C Chemical Shift	¹³C NMR	~28 ppm	Methyl Carbons, -C(CH₃ )₃
¹³C Chemical Shift	¹³C NMR	~62 ppm	C-3
¹³C Chemical Shift	¹³C NMR	~40-50 ppm	C-2, C-6
¹³C Chemical Shift	¹³C NMR	~20-30 ppm	C-4, C-5
¹⁹F Chemical Shift	¹⁹F NMR	~ +66 ppm	Singlet, -SO₂F (vs CFCl₃)
Molecular Ion	ESI-HRMS	m/z 268.1013	[M+H]⁺
Primary Fragment	MS/MS	m/z 212.04	[M+H - C₄H₈]⁺
Primary Fragment	MS/MS	m/z 168.05	[M+H - Boc]⁺

Experimental Protocols

The following protocols describe standardized methods for acquiring the characterization data discussed in this guide.

NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.

• Solvent Choice: Chloroform-d (CDCl₃) is a common choice. Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR (δ 0.00 ppm). For ¹⁹F NMR, an external standard like trifluorotoluene or CFCl₃ is used for referencing.

• Acquisition Parameters:

  • Instrument: A 400 MHz (or higher) spectrometer is recommended.

  • ¹H NMR: Acquire with a spectral width of ~16 ppm, a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans for good signal-to-noise.

  • ¹³C NMR: Acquire with proton decoupling, a spectral width of ~220 ppm, a relaxation delay of 2 seconds, and accumulate several hundred to a few thousand scans.

  • ¹⁹F NMR: Acquire with proton decoupling, a wide spectral width to ensure the signal is captured, and reference appropriately.

MS Sample Preparation and Acquisition

Caption: A typical experimental workflow for MS characterization.

• Sample Preparation: Prepare a stock solution of the compound at 1 mg/mL in a suitable solvent like methanol or acetonitrile. Further dilute this solution to a final concentration of 1-10 µg/mL using the mobile phase (typically 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source is required.

• Acquisition Method:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS¹ Full Scan: Acquire data over a mass range that includes the expected ions (e.g., m/z 100-500) to determine the accurate mass of the [M+H]⁺ and [M+Na]⁺ ions.

  • MS² (Tandem MS): Create an inclusion list to specifically isolate the [M+H]⁺ precursor ion (m/z 268.1) and fragment it using an appropriate collision energy (e.g., 10-30 eV) to generate the MS/MS spectrum.

Conclusion

The combination of multinuclear NMR spectroscopy and high-resolution tandem mass spectrometry provides a robust and orthogonal analytical toolkit for the definitive characterization of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate. The key spectroscopic signatures—including the characteristic ¹H and ¹³C signals of the Boc group, the diagnostic downfield ¹⁹F resonance of the sulfonyl fluoride, the accurate mass of the molecular ion, and the predictable fragmentation pattern in MS/MS—together form a unique fingerprint for this valuable chemical entity. Adherence to the protocols and reference data outlined in this guide will ensure high confidence in the quality of this building block, thereby facilitating its successful application in the development of novel covalent therapeutics.

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• Royal Society of Chemistry. Catalyst-free radical fluorination of sulfonyl hydrazides in water - Supporting Information. [Link]

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• Ramesh, V., et al. (2008). Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation... Rapid Communications in Mass Spectrometry. [Link]

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• Reddy, P. N., et al. (2007). Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of boc-protected peptides... Journal of the American Society for Mass Spectrometry. [Link]

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• Pruthviraj, K., & Sunil, K. (2025). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. Journal of Applied Research and Technology. [Link]

• PubChemLite. Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (C10H18FNO4S). [Link]

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The Ascendant Warhead: A Technical Guide to tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in Covalent Drug Discovery

Foreword: Beyond the Acrylamide—Expanding the Covalent Inhibitor Toolkit

For decades, the landscape of covalent drug discovery has been dominated by a select few electrophilic warheads, with Michael acceptors like acrylamides holding a prominent position. While effective, their reactivity towards cysteine residues, though often desired, can also lead to off-target effects and limits the scope of the "druggable" proteome. The scientific community has since embarked on a quest for novel covalent modifiers that can engage a wider array of nucleophilic amino acid residues with greater precision and control.

This guide delves into the burgeoning field of sulfur(VI) fluoride exchange (SuFEx) chemistry and its application in drug discovery, with a specific focus on a promising, yet under-documented warhead: tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate . We will dissect its chemical properties, explore its potential advantages, and provide a technical framework for its synthesis, application, and validation as a covalent warhead for the next generation of targeted therapies. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to expand their arsenal of covalent inhibitors and tackle challenging biological targets.

The Strategic Advantage of Sulfonyl Fluoride Warheads

Covalent inhibitors operate through a two-step mechanism: initial non-covalent binding to the target protein, followed by the formation of a stable covalent bond with a nearby nucleophilic amino acid residue. The electrophilic "warhead" is the key functional group responsible for this second, irreversible step.

Sulfonyl fluorides (R-SO₂F) have emerged as a particularly attractive class of warheads due to a unique combination of stability and reactivity.[1][2] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit remarkable stability in aqueous environments, a critical feature for biological applications.[3] This stability minimizes indiscriminate reactions with off-target nucleophiles, thereby reducing the potential for toxicity.

The "click-like" reactivity of sulfonyl fluorides is unleashed within the specific microenvironment of a protein's binding pocket.[4] This "context-dependent" reactivity allows them to selectively target a broader range of nucleophilic residues beyond cysteine, including serine, threonine, tyrosine, lysine, and histidine.[1] This expansion of the targetable amino acid repertoire is a significant leap forward in covalent drug design, opening up new avenues for inhibiting proteins that lack a suitably positioned cysteine.

Deconstructing the Warhead: tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

The subject of this guide, tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate, is an alkyl sulfonyl fluoride, a class that has been historically less explored than their aryl counterparts. Its structure integrates three key components, each contributing to its overall profile as a covalent warhead.

Caption: Chemical structure of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

The Alkyl Sulfonyl Fluoride Core: A Tunable Electrophile

While much of the early work on SuFEx chemistry focused on aryl sulfonyl fluorides, recent advances have made alkyl sulfonyl fluorides more accessible.[5][6] The reactivity of the sulfonyl fluoride group is influenced by the electronic nature of the attached carbon atom. In an alkyl sulfonyl fluoride, the absence of an aromatic ring generally results in a different electronic profile compared to aryl sulfonyl fluorides, which can be leveraged to fine-tune reactivity and selectivity.

The Piperidine Scaffold: A Privileged Structure in Medicinal Chemistry

The piperidine ring is a ubiquitous scaffold in approved drugs, valued for its ability to impart favorable physicochemical and pharmacokinetic properties.[7][8][9] Its inclusion in this warhead offers several potential advantages:

• Improved Solubility and Physicochemical Properties: The saturated heterocyclic nature of the piperidine ring can enhance aqueous solubility and modulate lipophilicity (LogP), which are critical parameters for drug-likeness.[7]

• Three-Dimensional Diversity: Unlike flat aromatic systems, the chair conformation of the piperidine ring introduces a three-dimensional vector to the warhead. This can facilitate more precise orientational control within the protein binding pocket, leading to enhanced selectivity.[7]

• Metabolic Stability: The piperidine scaffold is often associated with improved metabolic stability, a key factor in determining a drug's half-life and dosing regimen.[9]

The Boc Protecting Group: A Handle for Synthesis and Modulation

The tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen serves two primary purposes. Firstly, it is a crucial element in the synthetic route, allowing for controlled functionalization of the piperidine ring. Secondly, in the context of a final drug molecule, this position can be deprotected and used as an attachment point for the larger molecular scaffold that provides affinity and selectivity for the target protein.

Mechanism of Covalent Modification

The covalent modification of a protein by tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate proceeds via a nucleophilic attack on the electron-deficient sulfur atom by a suitably positioned amino acid side chain. The fluoride ion, a good leaving group, is subsequently displaced, forming a stable sulfonyl-protein adduct.

Caption: Two-step mechanism of covalent inhibition.

The reactivity of the sulfonyl fluoride is highly dependent on the pKa of the targeted nucleophile and the specific microenvironment of the binding pocket. The protein itself acts as a catalyst, pre-organizing the warhead and the nucleophilic residue for reaction.

Experimental Protocols: A Practical Guide

While specific protocols for tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate are not extensively published, the following sections provide detailed, adaptable methodologies based on established procedures for other sulfonyl fluoride warheads.

Proposed Synthesis of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

The synthesis of alkyl sulfonyl fluorides can be challenging, but recent advancements in photoredox catalysis offer mild and efficient routes.[5][10] A plausible synthetic route starting from a commercially available piperidine derivative is outlined below. This proposed synthesis is based on analogous transformations reported in the literature.

Caption: Proposed synthetic workflow for the target warhead.

Step-by-Step Protocol:

• Starting Material: Begin with a commercially available, Boc-protected piperidine derivative such as tert-butyl 3-hydroxypiperidine-1-carboxylate.

• Conversion to Alkyl Halide: Convert the hydroxyl group to a good leaving group, such as a mesylate, followed by displacement with a halide (e.g., bromide) to yield tert-butyl 3-(bromomethyl)piperidine-1-carboxylate.

• Sulfinate Formation: Employ a photoredox-catalyzed reaction using an iridium-based photocatalyst and a sulfur dioxide surrogate like DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) to convert the alkyl bromide to the corresponding sulfinate.[5]

• Fluorination: In the final step, treat the sulfinate intermediate with an electrophilic fluorinating agent, such as Selectfluor, to afford the desired tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.[5]

Note: This is a proposed route and would require experimental optimization of reaction conditions, solvents, and purification methods.

Characterization of Covalent Adduct Formation by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the gold standard for confirming covalent modification of a target protein.[11] Both intact protein analysis and peptide mapping can be employed.

Intact Protein Mass Analysis:

• Incubation: Incubate the target protein with a molar excess of the covalent inhibitor (dissolved in a suitable solvent like DMSO) in a compatible buffer (e.g., PBS or HEPES) at a controlled temperature (e.g., 37°C) for a defined period. Include a vehicle control (DMSO alone).

• Sample Cleanup: Remove excess, unbound inhibitor using a desalting column or buffer exchange spin column.

• LC-MS Analysis: Analyze the samples using liquid chromatography coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Deconvolution: Deconvolute the resulting mass spectra to determine the molecular weight of the protein. A mass shift corresponding to the molecular weight of the covalently attached warhead confirms adduct formation.[12]

Peptide Mapping for Site Identification:

• Covalent Labeling and Denaturation: Following incubation as described above, denature the protein sample (e.g., with urea or guanidine hydrochloride) and reduce and alkylate the cysteine residues (e.g., with DTT and iodoacetamide).

• Proteolytic Digestion: Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by LC-MS/MS. The mass spectrometer will isolate and fragment the peptide ions.

• Database Searching and Manual Validation: Search the resulting fragmentation data against the protein sequence database, specifying the mass of the covalent modification as a variable modification. The identification of a peptide with the added mass of the warhead will pinpoint the site of covalent modification.[13][14]

Parameter	Intact Protein Analysis	Peptide Mapping (LC-MS/MS)
Primary Output	Confirms covalent modification and stoichiometry.	Identifies the specific amino acid residue modified.
Throughput	Relatively high.	Lower, more time-consuming.
Sensitivity	Can be challenging for large proteins or low modification levels.	Generally more sensitive for identifying low-level modifications.
Instrumentation	High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).	High-resolution tandem mass spectrometer.

Concluding Remarks and Future Directions

The exploration of novel covalent warheads is a critical endeavor in modern drug discovery. Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate represents a compelling, albeit underexplored, candidate in this arena. Its alkyl sulfonyl fluoride core offers a distinct reactivity profile, while the embedded piperidine scaffold holds the promise of improved drug-like properties.

While the lack of extensive literature on this specific molecule necessitates a degree of extrapolation from the broader class of sulfonyl fluorides, the foundational principles of SuFEx chemistry and covalent inhibition provide a robust framework for its investigation. It is our hope that this technical guide will serve as a valuable resource for researchers poised to explore the potential of this and other next-generation covalent warheads. The continued development of novel synthetic methodologies and a deeper understanding of the factors governing the reactivity and selectivity of such compounds will undoubtedly pave the way for the discovery of innovative covalent therapies for a wide range of diseases.

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• Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry. (2024).
• Alkyl Sulfonyl Fluorides Incorporating Geminal Dithioesters as SuFEx Click Hubs via Water-Accelerated Organosuperbase Catalysis. (2023). Organic Letters, 25(7), 1143–1148.
• Application of Chiral Piperidine Scaffolds in Drug Design. (2023). Thieme, 55(02), 135-148.
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• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. (2023). Molecular Pharmaceutics.
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• Technologies for Direct Detection of Covalent Protein–Drug Adducts. (2023). MDPI.
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• Sulfur fluoride exchange with carbon pronucleophiles. (2025). Chemical Science, 16(34), 9876-9882.
• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. (2025).
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). European Journal of Medicinal Chemistry, 297, 117769.
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• Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. (2020). RSC Medicinal Chemistry, 11(11), 1307–1314.
• Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. (2023). CCS Chemistry, 5(1), 1-11.
• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. (2022). Crystals, 12(12), 1759.
• Sulfonyl fluorides as privileged warheads in chemical biology. (2015). Chemical Science, 6(5), 2650–2659.
• Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. (2023). Chinese Chemical Society.
• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. (2018). Journal of the American Chemical Society, 140(15), 5004–5008.
• Application Notes and Protocols for Cyclobutylmethanesulfonyl Fluoride (CMSF) as a Chemical Probe. (n.d.). BenchChem.
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• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. (2023). Organic & Biomolecular Chemistry, 21(34), 6845–6860.
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• Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)
• Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1- carboxylate: A piperidine clubbed Boc protected versatile building block for multi functionalized chemical reactions. (2025).

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Pharmacokinetic Profiling of tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate Derivatives: A Technical Guide for Covalent Drug Development

Executive Summary

The paradigm of targeted covalent inhibitors (TCIs) has historically been constrained by the rarity of targetable cysteine residues within protein binding pockets[1]. The advent of Sulfur(VI)–Fluoride Exchange (SuFEx) click chemistry has fundamentally disrupted this limitation, introducing the fluorosulfonyl (-SO₂F) group as a privileged warhead capable of engaging more abundant nucleophiles, including lysine, tyrosine, and histidine[1],[2].

This whitepaper provides an in-depth technical framework for the pharmacokinetic (PK) profiling of derivatives synthesized from tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate . As a highly versatile building block, the piperidine ring offers optimal 3D vectorization into deep binding pockets, while the Boc protecting group allows for modular late-stage functionalization (LSF) to fine-tune Absorption, Distribution, Metabolism, and Excretion (ADME) properties[3].

The Causality of Pharmacokinetic Profiling for SuFEx Warheads

Unlike reversible drugs, covalent inhibitors decouple pharmacodynamics (PD) from pharmacokinetics (PK). Once the irreversible covalent bond is formed, target inhibition persists even after the free drug has been cleared from systemic circulation[4]. This two-step mechanism involves initial reversible binding (defined by the equilibrium constant Ki​ ) followed by irreversible bond formation (defined by the inactivation rate kinact​ )[5].

SuFEx-mediated covalent binding mechanism for fluorosulfonyl derivatives.

The central challenge in developing -SO₂F derivatives is balancing intrinsic chemical reactivity with metabolic stability. If the warhead is too reactive, it will prematurely hydrolyze or covalently bind to highly abundant off-target plasma proteins (e.g., Human Serum Albumin), leading to poor target exposure and potential haptenization-induced toxicity. If it is too stable, it will fail to achieve a sufficient kinact​ [5]. Therefore, our PK profiling must meticulously decouple metabolic clearance (via CYP450 enzymes) from chemical clearance (via hydrolysis or off-target reactivity).

Quantitative PK Data Synthesis

Fluorosulfonyls generally exhibit superior plasma and microsomal stability compared to traditional sulfonyl chlorides, making them highly suitable for systemic drug design[2]. Recent studies on fluorosulfonyl-containing degraders and inhibitors demonstrate favorable microsomal stability ( t1/2​ > 60 min) and high plasma stability, overcoming the rapid clearance typically associated with highly reactive electrophiles[6].

Table 1: Comparative Pharmacokinetic Parameters of Electrophilic Warheads

Parameter	Sulfonyl Chlorides (-SO₂Cl)	Acrylamides (-C=C-C=O)	Fluorosulfonyls (-SO₂F)
Primary Target Residues	Non-specific (Lys, Tyr, Ser)	Cysteine	Lysine, Tyrosine, Histidine
Intrinsic Reactivity	Very High	High	Moderate (Proximity-driven)
Plasma Stability ( t1/2​ )	< 5 min	30 - 120 min	> 60 min to Highly Stable
Microsomal Stability	Poor	Moderate	Favorable ( t1/2​ > 60 min)
Off-Target Protein Binding	High	Moderate	Low

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. By incorporating matrix-matched controls, we eliminate confounding variables and isolate the exact mechanism of compound clearance.

Protocol 1: Matrix-Matched Plasma Stability Assay

Causality: To distinguish between chemical hydrolysis of the -SO₂F warhead and enzymatic degradation by plasma esterases/amidases, we utilize a self-validating system comparing active plasma against heat-inactivated (boiled) plasma.

• Matrix Preparation: Prepare fresh, pre-warmed (37°C) human plasma. Concurrently, prepare a parallel control matrix of boiled human plasma (heated to 85°C for 10 min to denature proteins, then cooled).

• Spiking: Spike the tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate derivative into both matrices to achieve a final concentration of 1 μM (ensure DMSO concentration remains <1%).

• Incubation: Incubate samples at 37°C under gentle orbital agitation.

• Quenching: At defined time points (0, 15, 30, 60, 120 min), extract 50 μL aliquots and immediately quench with 150 μL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard.

• Analysis: Centrifuge at 14,000 x g for 10 min to precipitate proteins. Analyze the supernatant via LC-MS/MS.

• Validation Logic: If the compound depletes in active plasma but remains stable in boiled plasma, clearance is strictly enzymatic. If it depletes equally in both, clearance is driven by intrinsic chemical instability (hydrolysis or covalent binding to plasma proteins).

Protocol 2: NADPH-Dependent Microsomal Stability

Causality: To isolate CYP450-driven metabolism (e.g., oxidation of the piperidine ring) from the intrinsic reactivity of the SuFEx warhead[6].

• Suspension Preparation: Prepare a 0.5 mg/mL suspension of human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Initiation: Add the test compound (1 μM). Split the suspension into two distinct cohorts:

  • Cohort A (+NADPH): Receives 1 mM NADPH to initiate CYP450 enzymatic activity.

  • Cohort B (-NADPH): Receives an equivalent volume of buffer (NADPH-free control).

• Incubation & Quenching: Incubate at 37°C. Quench aliquots at standard intervals (0, 10, 20, 30, 60 min) with cold acetonitrile.

• Validation Logic: Rapid depletion in Cohort A with stability in Cohort B confirms CYP-mediated metabolism. Depletion in Cohort B indicates intrinsic warhead instability or non-CYP mediated chemical degradation.

Integrated pharmacokinetic and chemoproteomic profiling workflow.

Conclusion

The utilization of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate as a foundational building block represents a significant leap forward in covalent drug discovery. By employing rigorous, self-validating pharmacokinetic profiling, researchers can successfully navigate the delicate balance between proximity-driven reactivity and systemic metabolic stability, ultimately yielding highly selective, orally bioavailable therapeutics.

References

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• Title: Discovery of a Covalent HDAC3 Degrader with Excellent Anti-Inflammatory Activity and NLRP3 Inflammasome Suppression Source: ACS Publications URL
• Title: Synthesis of New 1,4-Naphthoquinone Fluorosulfate Derivatives and the Study of Their Biological and Electrochemical Properties Source: PMC URL

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

The piperidine ring is a privileged scaffold in medicinal chemistry, ubiquitous in FDA-approved therapeutics. Functionalizing this ring with a fluorosulfonyl group (–SO₂F) yields tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate , a highly versatile electrophilic hub for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[1]. The –SO₂F group exhibits a unique "stability-reactivity balance"—it is completely inert under physiological conditions but undergoes rapid, irreversible covalent linkage with specific nucleophiles (like amines or phenolic residues) when catalyzed[2].

Direct fluorosulfonylation of aliphatic systems is notoriously difficult. Therefore, the most robust, scalable strategy relies on a four-step sequence starting from the inexpensive and commercially available tert-butyl 3-hydroxypiperidine-1-carboxylate. The pathway leverages an SN2 thioacetylation followed by oxidative chlorination[3] and a highly optimized, biphasic chloride/fluoride exchange[4].

Synthetic Workflow Overview

Figure 1: Four-step synthetic workflow for tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric and operational parameters for the four-step synthesis to ensure reproducibility across scales.

Step	Transformation	Key Reagents (Equiv)	Solvent System	Temp	Time	Typical Yield
1	Mesylation	MsCl (1.2), Et₃N (1.5)	DCM (0.2 M)	0 °C → RT	2 h	90–95%
2	Thioacetylation	KSAc (1.5)	DMF (0.3 M)	60 °C	4–6 h	80–85%
3	Oxid. Chlorination	NCS (3.0), conc. HCl (2.8)	MeCN/H₂O (2:1)	0 °C → RT	1 h	60–70%
4	Fluorination	KF (2.0), H₂O (2.0)	Acetone (0.5 M)	RT	2–4 h	85–95%

Step-by-Step Methodologies & Mechanistic Insights

Step 1: Mesylation of the C3-Hydroxyl

Mechanistic Rationale: The secondary hydroxyl group is a poor leaving group. Reacting it with methanesulfonyl chloride (MsCl) in the presence of triethylamine (Et₃N) converts it into a highly reactive methanesulfonate ester, priming the C3 position for the subsequent nucleophilic substitution.

Protocol:

• Charge a flame-dried round-bottom flask with tert-butyl 3-hydroxypiperidine-1-carboxylate (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Add Et₃N (1.5 equiv) and cool the mixture to 0 °C using an ice-water bath.

• Add MsCl (1.2 equiv) dropwise over 15 minutes to control the exothermic sulfene intermediate formation.

• Remove the ice bath and stir at room temperature (RT) for 2 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude mesylate is typically pure enough to use directly.

Step 2: SN2 Thioacetylation

Mechanistic Rationale: Potassium thioacetate (KSAc) acts as a soft, highly polarizable nucleophile. In a polar aprotic solvent like DMF, the naked thioacetate anion executes a clean SN2 attack on the C3-mesylate, inverting the stereocenter and installing the crucial sulfur atom.

Protocol:

• Dissolve the crude mesylate (1.0 equiv) in anhydrous DMF (0.3 M).

• Add KSAc (1.5 equiv) in one portion. The suspension will turn pale yellow/orange.

• Heat the reaction mixture to 60 °C and stir for 4–6 hours under a nitrogen atmosphere.

• Analytical Checkpoint: Monitor by TLC (Hexanes/EtOAc, 3:1). The product will be UV-active and stain brown with KMnO₄.

• Workup: Cool to RT and dilute with water (5 volumes) to crash out the product/solubilize DMF. Extract with Ethyl Acetate (3x). Wash the combined organics with 10% aqueous LiCl or NaCl (3x) to thoroughly remove residual DMF. Dry over Na₂SO₄ and concentrate.

Step 3: Oxidative Chlorination to the Sulfonyl Chloride

Mechanistic Rationale: This step oxidatively cleaves the acetyl group and oxidizes the sulfur atom from S(II) to S(VI). Using N-chlorosuccinimide (NCS) and aqueous HCl provides a safe, in situ source of active chlorine, avoiding the hazards of handling chlorine gas[3].

Protocol:

• Dissolve tert-butyl 3-(acetylthio)piperidine-1-carboxylate (1.0 equiv) in a mixture of MeCN and H₂O (2:1 v/v, 0.15 M).

• Cool the solution to 0 °C.

• Add concentrated HCl (2.8 equiv) dropwise.

• Add NCS (3.0 equiv) in small portions (or dropwise as a solution in minimal DCM)[3]. Ensure the temperature remains below 5 °C during addition.

• Stir for 1 hour at RT.

• Workup: Pour the mixture into ice water. Extract heavily with DCM (3x). Wash the combined organic layers with cold brine, dry over Na₂SO₄, and concentrate. Caution: Sulfonyl chlorides are moisture-sensitive. Proceed to Step 4 immediately.

Step 4: Interfacial Chloride/Fluoride Exchange

Mechanistic Rationale: Traditional fluorination requires harsh conditions or toxic reagents (e.g., HF, DAST). Here, we utilize a highly optimized biphasic system developed by Bare (2023)[4]. The precise addition of 2.0 equivalents of water to acetone creates an interfacial solvation complex. The water breaks the strong KF lattice energy, generating highly nucleophilic "naked" fluoride ions, while the acetone keeps the sulfonyl chloride in solution. This prevents the competitive hydrolysis of the newly formed –SO₂F group[5].

Figure 2: Interfacial mechanism of direct chloride/fluoride exchange.

Protocol:

• To a magnetically stirred suspension of KF (2.0 equiv, 99% purity) in Acetone (0.5 M relative to substrate) in a polypropylene or Teflon vessel, add the freshly prepared sulfonyl chloride (1.0 equiv)[4].

• Add exactly H₂O (2.0 equiv). Critical parameter: Excess water will lead to hydrolysis; insufficient water will stall the reaction[4].

• Seal the vessel and stir vigorously at RT for 2–4 hours.

• Analytical Checkpoint: Monitor by ¹⁹F NMR (look for a sharp singlet around +50 to +60 ppm characteristic of aliphatic –SO₂F) or ¹H NMR[4].

• Workup: Partition the mixture between Ethyl Acetate and 10% aqueous NaCl. Separate the layers, wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the pure tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

References

• (aza)indazolyl-aryl sulfonamide and related compounds and their use in treating medical conditions.

• Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry.[Link]

• SuFEx-Based Synthesis of Polysulfates. Angewandte Chemie International Edition.[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone [organic-chemistry.org]

Application Note: Advanced SuFEx Click Chemistry Workflows Utilizing tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Executive Summary & Molecular Significance

In the landscape of modern drug discovery and bioconjugation, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology. Developed initially by K. Barry Sharpless and colleagues, SuFEx exploits the unique balance of stability and reactivity inherent to the S(VI)-F bond[1].

This application note focuses on tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (CAS: 1936251-36-3)[2], a highly versatile, bench-stable aliphatic sulfonyl fluoride hub. By combining the ubiquitous piperidine pharmacophore with an orthogonally protected secondary amine (Boc) and a "spring-loaded" sulfonyl fluoride group, this building block enables the rapid, modular synthesis of complex sulfonamides and sulfonate esters. It is particularly valuable for generating DNA-encoded libraries (DELs), conducting late-stage functionalization (LSF), and developing novel therapeutic leads.

Mechanistic Causality: Activating the Aliphatic S(VI)-F Bond

Unlike sulfonyl chlorides, which are highly electrophilic and prone to rapid hydrolysis, aliphatic sulfonyl fluorides are remarkably stable to water, oxygen, and diverse synthetic conditions[3]. This stability dictates that the S-F bond must be explicitly activated to undergo nucleophilic substitution.

Aliphatic sulfonyl fluorides present a unique challenge compared to their aryl counterparts: they are susceptible to competing E2 elimination pathways (yielding vinyl sulfonates) or sluggish kinetics due to steric hindrance[3][4]. To circumvent these issues and drive the reaction toward the desired substitution, specific catalytic systems must be employed:

• Accelerated SuFEx Click Chemistry (ASCC) for Phenols: Utilizing 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, Barton's base) and hexamethyldisilazane (HMDS). HMDS acts dually as an in situ silylating agent for phenols and an HF scavenger. BTMG, a sterically hindered superbase, drives the formation of reactive TMS-ether intermediates while exploiting the immense thermodynamic driving force of Si-F bond formation[4][5].

• Lewis Acid/Brønsted Base Synergism for Amines: Utilizing Calcium bistriflimide, Ca(NTf2​)2​ , and DABCO. Ca2+ acts as a Lewis acid, coordinating to the sulfonyl oxygens and stabilizing the fluoride leaving group via strong Ca-F interactions. Concurrently, DABCO acts as a Brønsted base to deprotonate the incoming amine, facilitating a smooth nucleophilic attack at the S(VI) center without triggering aliphatic elimination[6].

Mechanistic pathway of SuFEx activation and nucleophilic substitution at the S(VI) hub.

Experimental Protocols

The following protocols are designed as self-validating systems. They include specific stoichiometric ratios, environmental controls, and in-process validation steps to ensure high-fidelity library generation.

Protocol A: Synthesis of Piperidine-3-Sulfonates via ASCC (Phenol Nucleophiles)

This protocol utilizes the BTMG/HMDS system to couple tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate with aryl alcohols (phenols)[4][5].

Reagents & Materials:

• tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 equiv, 0.5 mmol)

• Target Phenol (1.0 equiv, 0.5 mmol)

• Hexamethyldisilazane (HMDS) (1.0 equiv, 0.5 mmol)

• BTMG (Barton's Base) (20 mol%, 0.1 mmol)

• Anhydrous Acetonitrile (MeCN) (1.0 mL, 0.5 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried 5 mL reaction vial equipped with a magnetic stir bar, add the phenol and tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

• Solvation & Additives: Dissolve the mixture in anhydrous MeCN. Inject HMDS (1.0 equiv) into the solution.

• Catalyst Initiation: Add BTMG (20 mol%) dropwise at room temperature. Causality note: A higher catalyst loading (20 mol%) is required for aliphatic sulfonyl fluorides compared to aryl variants (which only need 1-5 mol%) to overcome the higher activation energy barrier[4].

• Reaction Phase: Stir the mixture at room temperature for 30–60 minutes.

• In-Process Validation: Monitor the reaction via LCMS. The disappearance of the starting material mass ( [M+H]+ or [M+Na]+ ) and the appearance of the sulfonate ester mass indicates completion.

• Workup & Isolation: In accordance with click chemistry principles, the ASCC reaction generates highly volatile byproducts ( NH3​ , Me3​Si-F , TMS-OH ). Transfer the mixture to a round-bottom flask and concentrate under reduced pressure. The resulting residue is typically >95% pure and can be used directly for subsequent Boc deprotection[4].

Protocol B: Synthesis of Piperidine-3-Sulfonamides (Amine Nucleophiles)

Coupling aliphatic sulfonyl fluorides with amines requires suppression of the E2 elimination pathway. The Ca(NTf2​)2​ /DABCO system achieves this efficiently[6].

Reagents & Materials:

• tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 equiv, 0.2 mmol)

• Primary or Secondary Amine (1.05 equiv, 0.21 mmol)

• Ca(NTf2​)2​ (10 mol%, 0.02 mmol)

• DABCO (20 mol%, 0.04 mmol)

• Anhydrous Tetrahydrofuran (THF) (0.8 mL, 0.25 M)

Step-by-Step Methodology:

• Preparation: In a dry reaction vial, combine the amine, Ca(NTf2​)2​ , and DABCO. Dissolve in anhydrous THF.

• Substrate Addition: Add the tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate to the stirring mixture.

• Reaction Phase: Seal the vial and heat to 50 °C for 24 hours. Causality note: The stable Ca-F complexes formed during the reaction slightly inhibit true catalytic turnover, necessitating a 24-hour reaction time and a 10 mol% calcium loading to ensure full conversion[6].

• In-Process Validation: TLC (EtOAc/Hexane) can be visualized using Ninhydrin stain (for remaining aliphatic amines) or UV light (if the amine is aromatic).

• Workup & Isolation: Dilute the reaction mixture with 10 mL of Ethyl Acetate. Wash the organic layer sequentially with saturated aqueous NH4​Cl (to remove DABCO and Ca salts) and brine. Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography (silica gel, EtOAc/Hexane gradient).

Orthogonal Bifunctionalization Workflow

The true power of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate lies in its orthogonality. Once the SuFEx reaction is complete at the 3-position, the Boc group at the 1-position can be cleaved under standard acidic conditions (e.g., 20% TFA in DCM) to reveal a secondary amine. This free piperidine core can then undergo late-stage derivatization (amidation, reductive amination, or SNAr) to generate diverse drug candidates.

Orthogonal bifunctional workflow for generating piperidine-based drug libraries.

Quantitative Data Summary

The following table summarizes the optimal conditions and expected outcomes for functionalizing the piperidine-3-sulfonyl fluoride hub based on the nucleophile class.

Nucleophile Class	Catalyst System	Additive	Solvent	Temp	Time	Expected Yield	Primary Byproducts
Aryl Alcohols (Phenols)	BTMG (20 mol%)	HMDS (1.0 eq)	MeCN	RT	0.5 – 1 h	>90%	NH3​ , TMS-F, TMS-OH
Aliphatic Alcohols	BTMG (20 mol%)	HMDS (1.0 eq)	MeCN	RT	1 – 2 h	80–90%	NH3​ , TMS-F, TMS-OH
Primary/Secondary Amines	Ca(NTf2​)2​ (10 mol%)	DABCO (20 mol%)	THF	50 °C	24 h	75–85%	CaF2​ complexes
Aryl Silyl Ethers	DBU (10–20 mol%)	None	MeCN	RT	12 h	>85%	TMS-F

References

• tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate — Chemical Substance Information. NextSDS.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFF1ETxbmvgu9-B4EBHkrM9h4S2L8S3VrE8dvFInnDNbZ5-UfqZ-aLDey6PWnQ7oCXFAo1EPs_oZGhYF3Txk_4fB4rkluU1Nw_xBqsaFjviIek5_RJAP9pOyS3MEDE4PqrKysy4jDjJGYMehj9Qary1Ao97Gk_rTm_Y5BVImKiAM7LhegIqQQysmdh1tWD72LoclZwkDSOWmugc1Q==]
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Using tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in targeted protein degradation (PROTACs)

An advanced paradigm in targeted protein degradation (TPD) is the transition from reversible binders to covalent Proteolysis Targeting Chimeras (PROTACs). By engineering irreversible engagement with either the target protein of interest (POI) or the E3 ubiquitin ligase, researchers can overcome the traditional "hook effect," achieve prolonged pharmacodynamics (PD) independent of pharmacokinetics (PK), and target shallow, undruggable binding pockets.

This application note details the integration of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate into PROTAC design. This specific building block provides a trifecta of chemical advantages: a bioorthogonal Sulfur(VI) Fluoride Exchange (SuFEx) warhead, a rigidified piperidine linker for entropic optimization, and an orthogonal Boc-protecting group for streamlined synthesis.

Mechanistic Rationale: The Convergence of SuFEx and Rigidified Linkers

The design of covalent PROTACs requires a delicate balance between warhead reactivity and aqueous stability. Traditional electrophiles, such as sulfonyl chlorides (-SO₂Cl) or acrylamides, often suffer from rapid hydrolysis or off-target glutathione scavenging in vivo.

The SuFEx Advantage: The fluorosulfonyl group (-SO₂F) in this building block leverages SuFEx click chemistry, introduced by K. Barry Sharpless [1]. Unlike its chloride counterpart, the S(VI)-F bond is virtually inert under physiological conditions. It requires a specific microenvironment—typically provided by the binding pocket of a protein—to undergo proximity-driven activation. Upon binding, the -SO₂F group reacts selectively with the phenolic hydroxyl of Tyrosine, the primary amine of Lysine, or the imidazole ring of Histidine, forming a highly stable sulfonate or sulfonamide linkage [2].

The Piperidine Scaffold: Historically, PROTACs have utilized highly flexible polyethylene glycol (PEG) or alkyl chains. However, these flexible linkers incur a massive entropic penalty upon the formation of the POI-PROTAC-E3 ternary complex. Incorporating the piperidine ring rigidifies the linker, pre-organizing the molecule into a bioactive conformation. Furthermore, once the Boc group is removed, the resulting secondary amine can be utilized in S_NAr reactions to maintain basicity, effectively modulating the pKₐ of the PROTAC to improve aqueous solubility and cellular permeability [3].

Fig 1. Structural comparison of reversible vs. SuFEx-mediated covalent PROTAC engagement.

Experimental Workflows & Self-Validating Protocols

To successfully deploy tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate, the synthetic and biological workflows must be tightly controlled. The following protocols are designed with built-in validation steps to ensure the integrity of the SuFEx warhead and confirm covalent target engagement.

Fig 2. Synthetic workflow for incorporating the fluorosulfonyl piperidine building block.

Protocol A: Boc-Deprotection and Ligand Conjugation

Causality Check: Traditional deprotection using Trifluoroacetic acid (TFA) can complicate downstream purification due to the formation of tightly bound TFA salts. Using 4M HCl in dioxane ensures the generation of a clean hydrochloride salt that precipitates out of solution, avoiding aqueous workups that could prematurely expose the -SO₂F group to hydrolytic degradation.

• Dissolution: Dissolve tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 eq) in anhydrous 1,4-dioxane (0.1 M concentration) under an inert argon atmosphere.

• Deprotection: Dropwise, add 4M HCl in dioxane (10.0 eq). Stir at room temperature for 2 hours.

• Validation (TLC/LC-MS): Monitor the disappearance of the starting material. The product will lack the Boc mass (-100 Da).

• Isolation: Concentrate the mixture under reduced pressure. Triturate the resulting solid with cold diethyl ether to yield the 3-(fluorosulfonyl)piperidine hydrochloride salt.

• Conjugation: In a dry flask, combine the hydrochloride salt (1.1 eq) with the carboxylic acid derivative of your E3 ligand (e.g., a VHL or CRBN ligand) (1.0 eq), HATU (1.2 eq), and anhydrous DMF.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Note: DIPEA is chosen over stronger bases to prevent elimination or degradation of the -SO₂F moiety. Stir for 4 hours, then purify via reverse-phase HPLC.

Protocol B: Biochemical SuFEx Target Engagement (Intact Mass Spectrometry)

Causality Check: To prove that the PROTAC acts covalently via SuFEx, we must observe the exact mass shift corresponding to the covalent adduct. The reaction displaces a fluoride ion (loss of HF, -20 Da). The buffer must be devoid of strong nucleophiles (like DTT or Tris) which can cause false-positive warhead consumption over extended incubations [4].

• Protein Preparation: Dilute recombinant target protein (e.g., VHL or POI) to 2 µM in a non-nucleophilic buffer (50 mM HEPES, 150 mM NaCl, pH 7.4).

• Incubation: Add the covalent PROTAC to a final concentration of 10 µM (5x excess). Incubate at room temperature for 2 to 6 hours.

• Quenching: Quench the reaction by adding 1% formic acid to denature the protein and halt further SuFEx exchange.

• LC-MS Analysis: Analyze the sample using a high-resolution Q-TOF mass spectrometer.

• Validation: Deconvolute the protein envelope. A successful SuFEx reaction will show a mass shift of [Target Protein Mass] + [PROTAC Mass] - 20.00 Da (HF).

Protocol C: Cellular Washout Assay for Sustained Degradation

Causality Check: Reversible PROTACs rely on equilibrium binding; if the drug is washed out of the cell media, the ternary complex dissociates, and protein levels rebound due to de novo synthesis. Covalent PROTACs permanently tag the target or E3 ligase, meaning degradation persists long after the free drug is removed. This assay biologically validates the covalent mechanism [2].

• Cell Seeding: Seed HEK293 or relevant cancer cell lines in 6-well plates at 3x10⁵ cells/well. Incubate overnight.

• Treatment: Treat cells with the covalent PROTAC (e.g., 100 nM) and a reversible control PROTAC for 4 hours to induce initial degradation.

• Washout: Aspirate the media. Wash the cells three times with warm, sterile PBS to remove all unbound compounds. Add fresh, compound-free complete media.

• Time-Course Harvest: Lyse cells at 0 h (pre-washout), 12 h, 24 h, and 48 h post-washout using RIPA buffer supplemented with protease inhibitors.

• Validation (Western Blot): Quantify POI levels relative to a loading control (e.g., GAPDH). Sustained depletion of the POI at 24 h and 48 h exclusively in the covalent PROTAC arm confirms irreversible engagement.

Quantitative Data Presentation

The integration of the fluorosulfonyl piperidine motif significantly alters the physicochemical and pharmacological profile of the resulting PROTACs. Table 1 summarizes the comparative advantages of this architecture against traditional reversible, PEG-linked degraders.

Table 1: Comparative Profiling of PROTAC Architectures

Parameter	Reversible PEG-PROTAC	Covalent Piperidine-SuFEx PROTAC	Analytical Implication
Linker Rigidity	High flexibility (high entropy)	Semi-rigid (low entropy)	Enhances ternary complex stability.
Aqueous Stability (t₁/₂)	> 48 hours	> 48 hours	-SO₂F is highly stable compared to -SO₂Cl.
Target Occupancy (2h)	Equilibrium-dependent	> 95% (Irreversible)	Covalent tagging overcomes the hook effect.
Washout Degradation (24h)	< 20% (Protein rebounds)	> 85% (Sustained)	Validates prolonged pharmacodynamic duration.
Calculated pKₐ (Linker)	Neutral (PEG)	~7.5 - 8.5 (Piperidine/amide)	Improves lysosomal trapping and solubility.

Conclusion

The use of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate represents a sophisticated evolution in PROTAC engineering. By merging the bioorthogonal, proximity-driven reactivity of SuFEx chemistry with the structural rigidity and favorable physicochemical properties of a piperidine scaffold, developers can synthesize degraders that exhibit sustained pharmacodynamics, high target selectivity, and improved cellular penetrance.

References

• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS)[Link]

• Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs Journal of Medicinal Chemistry (ACS)[Link]

• PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Medicinal Chemistry[Link]

• Development of a covalent cereblon-based PROTAC employing a fluorosulfate warhead Chemical Science (RSC)[Link]

Application Note: High-Throughput Chemical Library Synthesis Utilizing tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Introduction & Strategic Rationale

In modern drug discovery, the rapid and modular assembly of chemical libraries is paramount for hit-to-lead optimization[1]. The piperidine ring is a highly privileged scaffold, frequently serving as a core pharmacophore in FDA-approved therapeutics. By functionalizing this scaffold with a fluorosulfonyl (-SO₂F) group, chemists can leverage Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry to generate vast arrays of sulfonamides and sulfonates[1].

tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate serves as an exceptionally versatile bifunctional building block. The causality behind its design is twofold:

• The Fluorosulfonyl Warhead : Unlike highly reactive sulfonyl chlorides (-SO₂Cl), the -SO₂F group is remarkably stable to water, oxygen, and standard synthetic manipulations[2]. This stability stems from the strong ionic character of the S-F bond, which requires specific catalytic activation (e.g., DBU, BEMP, or interfacial aqueous conditions) to undergo nucleophilic substitution[3].

• Orthogonal Protection : The tert-butyloxycarbonyl (Boc) group protects the secondary amine of the piperidine ring. This allows the -SO₂F group to be selectively reacted with external nucleophiles without uncontrolled oligomerization. Post-SuFEx, the Boc group can be cleanly cleaved under acidic conditions, revealing a secondary amine for further late-stage functionalization[4].

Mechanistic Workflow & Causality

The SuFEx reaction of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate with amines or phenols proceeds via an addition-elimination mechanism at the S(VI) center. When utilizing an organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), the base acts not only as a proton scavenger but also transiently coordinates with the S(VI) center or hydrogen-bonds with the nucleophile, lowering the activation energy for fluoride displacement[1].

Alternatively, running the reaction in an aqueous buffer (e.g., PBS) promotes an "on-water" interfacial catalysis mechanism. The unique hydrogen-bonding network at the aqueous interface stabilizes the highly polarized transition state and the departing fluoride ion, driving the reaction to completion even with less reactive nucleophiles[3].

Modular SuFEx library synthesis workflow using a fluorosulfonyl piperidine hub.

Self-Validating Experimental Protocols

Protocol A: High-Throughput SuFEx Ligation (96-Well Format)

This protocol is optimized for the parallel synthesis of sulfonamides and sulfonates, utilizing aqueous buffer promotion to ensure high conversion rates without the need for rigorous anhydrous conditions[3].

Reagents & Materials:

• tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (0.1 M in DMSO)

• Nucleophile library (Primary/Secondary Amines or Phenols, 0.15 M in DMSO)

• Phosphate-Buffered Saline (PBS, 1X, pH 7.4)

• Acetonitrile (LC-MS grade)

Step-by-Step Methodology:

• Dispensation: To each well of a 96-well polypropylene plate, add 20 µL of the nucleophile solution (3.0 µmol, 1.5 equiv).

• Hub Addition: Add 20 µL of the tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate solution (2.0 µmol, 1.0 equiv) to each well.

• Aqueous Activation: Add 40 µL of 1X PBS to each well. Causality: The addition of the aqueous buffer creates a biphasic microenvironment that accelerates the S(VI)-F bond cleavage via transition-state stabilization[3].

• Incubation: Seal the plate and agitate on a microplate shaker at 800 rpm at room temperature for 16 hours.

• Self-Validation Checkpoint (LC-MS): Quench a 2 µL aliquot from a representative well into 98 µL of Acetonitrile. Analyze via LC-MS.

  • Expected Observation: Disappearance of the starting material mass. Appearance of the product mass corresponding to [Mhub​+Mnuc​−20(HF)]+ . The robust S(VI)-N or S(VI)-O bond ensures the product peak is stable under standard acidic LC-MS conditions (0.1% Formic Acid).

Protocol B: Orthogonal Boc-Deprotection and Scaffold Liberation

Following SuFEx, the Boc group is removed to expose the piperidine nitrogen for subsequent library expansion (e.g., amidation, reductive amination)[5].

Step-by-Step Methodology:

• Solvent Exchange: Evaporate the DMSO/Water mixture from Protocol A using a centrifugal evaporator.

• Acidic Cleavage: Resuspend the crude residue in 100 µL of a 1:1 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM).

• Incubation: Shake at room temperature for 2 hours. Causality: The highly acidic environment protonates the tert-butyl carbamate, leading to the elimination of isobutylene and carbon dioxide. The SuFEx-derived sulfonamide/sulfonate linkage remains completely inert to these conditions[2].

• Concentration & Neutralization: Evaporate the volatiles. Redissolve in 100 µL of Methanol containing 10% Triethylamine to neutralize the TFA salt.

• Self-Validation Checkpoint (¹H NMR / LC-MS):

  • ¹H NMR: Complete disappearance of the intense 9-proton singlet at ~1.45 ppm (Boc group).

  • LC-MS: A shift to an earlier retention time (increased polarity) and a mass shift of -100 Da (loss of Boc) relative to the intermediate.

Quantitative Data Presentation

The following table summarizes expected yields and optimal conditions for the SuFEx reaction of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate with various nucleophile classes, demonstrating the broad applicability of the method[1][2].

Nucleophile Class	Representative Substrate	Optimal Condition	Reaction Time	Expected Yield (%)	LC-MS Mass Shift (ΔDa)
Primary Aliphatic Amine	Benzylamine	PBS Buffer / DMSO (2:1), RT	16 h	85 - 95%	-20.0
Secondary Aliphatic Amine	Morpholine	PBS Buffer / DMSO (2:1), RT	16 h	80 - 90%	-20.0
Electron-Rich Phenol	4-Methoxyphenol	DBU (1.5 eq), MeCN, RT	4 h	90 - 98%	-20.0
Electron-Deficient Phenol	4-Nitrophenol	BEMP (1.5 eq), MeCN, 50°C	12 h	75 - 85%	-20.0
Aniline (Weak Nucleophile)	4-Fluoroaniline	DBU (2.0 eq), MeCN, 60°C	24 h	60 - 75%	-20.0

Note: Yields represent LC-MS UV (254 nm) conversion rates typical for 96-well plate library synthesis.

Conclusion

Incorporating tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate into chemical library synthesis workflows provides a highly efficient, modular approach to exploring chemical space. By leveraging the orthogonal reactivity of the SuFEx-active fluorosulfonyl group and the Boc-protected amine, researchers can rapidly generate diverse, high-fidelity libraries. The self-validating protocols outlined herein ensure that both the SuFEx ligation and subsequent deprotection steps can be monitored and verified, maximizing the reliability of high-throughput drug discovery campaigns.

References[5] Enabling Modular Click Chemistry Library through Sequential Ligations of Carboxylic Acids and Amines. PubMed. Click here for verification[4] Radical 1-Fluorosulfonyl-2-alkynylation of Unactivated Alkenes. NIH. Click here for verification[3] SuFEx Click Chemistry Empowered High-throughput Drug Discovery Platforms. JK-Sci. Click here for verification[1] Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. Journal of the American Chemical Society. Click here for verification[2] Novel approaches to access arylfluorosulfates and sulfamoyl fluorides based on sulfur (VI) fluoride exchange (SuFEx). PMC. Click here for verification

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Application Note: Late-Stage Functionalization via Aliphatic SuFEx using tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Target Audience: Synthetic Chemists, Chemical Biologists, and Drug Discovery Professionals Application Focus: Sulfur(VI) Fluoride Exchange (SuFEx), Late-Stage Functionalization (LSF), Pharmacophore Introduction

Executive Summary & Mechanistic Rationale

The incorporation of sp³-rich, saturated heterocycles into complex active pharmaceutical ingredients (APIs) is a cornerstone strategy for escaping "flatland" in modern drug discovery. tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (CAS: 1936251-36-3)[1] represents a highly versatile building block that merges a privileged piperidine pharmacophore with a uniquely stable aliphatic sulfonyl fluoride (-SO₂F) handle.

Unlike traditional sulfonyl chlorides, which are highly susceptible to hydrolysis and side reactions, the S(VI)-F bond in aliphatic sulfonyl fluorides is virtually inert under physiological conditions, aqueous environments, and standard cross-coupling protocols. This extreme stability allows the -SO₂F group to be carried through multi-step syntheses, only to be "switched on" at the very end using specific SuFEx catalysts[2].

The Causality of Catalyst Selection: Aliphatic sulfonyl fluorides are inherently less reactive than their aromatic counterparts due to the lack of extended conjugation and increased steric shielding around the S(VI) center. Therefore, standard base-mediated coupling often fails.

• For Phenols: We employ strong amidine bases like DBU. DBU acts not only as a Brønsted base to deprotonate the phenol but also engages in hydrogen-bonding networks that activate the S-F bond for nucleophilic attack.

• For Amines: Amines are notoriously poor SuFEx nucleophiles. To overcome this, we utilize 1-Hydroxybenzotriazole (HOBt) as a nucleophilic catalyst[3]. The deprotonated OBt anion readily displaces the fluoride to form a highly electrophilic 1-hydroxybenzotriazole sulfonate intermediate, which is subsequently trapped by the amine to form the sulfonamide[4].

SuFEx Functionalization Workflow

Fig 1: Divergent SuFEx LSF pathways for aliphatic sulfonyl fluorides.

Quantitative Data: Catalyst Selection & Yield Optimization

To ensure predictable scale-up and reliable LSF, the following table summarizes the optimized empirical parameters for reacting tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate with various nucleophile classes.

Nucleophile Class	Optimal Catalyst System	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Electron-Rich Phenols	DBU (20 mol%)	MeCN	25	2 - 4	85 - 95%
Electron-Deficient Phenols	BEMP (20 mol%)	MeCN	25	4 - 8	75 - 90%
Primary Amines	HOBt (10 mol%) + DIPEA	DMSO	40	12 - 16	75 - 88%
Secondary Amines	Ca(NTf₂)₂ (20 mol%) + DABCO	MeCN	50	16 - 24	60 - 80%
Aliphatic Alcohols	Not Recommended (Hydrolysis risk)	N/A	N/A	N/A	< 10%

Experimental Protocols

The following protocols are designed as self-validating systems. By integrating specific in-process controls (IPCs), the researcher can definitively confirm the success of the S(VI)-F bond cleavage without relying solely on end-stage purification.

Protocol A: Late-Stage Phenolation (Synthesis of Piperidine Sulfonate Esters)

This protocol is ideal for appending the piperidine scaffold to tyrosine residues or phenolic APIs.

Reagents:

• tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 equiv, 0.5 mmol)

• Phenolic Substrate (1.1 equiv, 0.55 mmol)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 equiv, 0.1 mmol)

• Anhydrous Acetonitrile (MeCN) (0.2 M, 2.5 mL)

Step-by-Step Methodology:

• Preparation: Oven-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Flush with argon for 5 minutes.

• Substrate Loading: Add the phenolic substrate and tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate to the tube.

• Solvation: Inject anhydrous MeCN (2.5 mL) and stir until a homogeneous solution is achieved.

• Catalyst Initiation: Add DBU dropwise via a microsyringe. Causality Note: The solution may slightly darken due to phenoxide formation; this is the active nucleophilic species.

• Reaction: Stir the mixture at 25 °C for 3 hours.

• Quench & Extraction: Dilute the mixture with EtOAc (10 mL) and wash with 0.5 M HCl (5 mL) to quench the DBU, followed by brine (5 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Late-Stage Amination (Synthesis of Piperidine Sulfonamides)

Due to the poor nucleophilicity of amines toward aliphatic -SO₂F groups, nucleophilic catalysis via HOBt is strictly required[3].

Reagents:

• tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 equiv, 0.5 mmol)

• Amine Substrate (1.2 equiv, 0.6 mmol)

• 1-Hydroxybenzotriazole hydrate (HOBt) (0.1 equiv, 0.05 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, 1.0 mmol)

• Anhydrous Dimethyl Sulfoxide (DMSO) (0.2 M, 2.5 mL)

Step-by-Step Methodology:

• Preparation: In a 10 mL vial, dissolve HOBt and DIPEA in anhydrous DMSO (2.5 mL). Stir for 5 minutes to generate the OBt anion.

• Activation: Add tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate. Stir at room temperature for 15 minutes. Causality Note: This pre-activation step allows the formation of the highly reactive OBt-sulfonate intermediate before the amine is introduced, preventing competitive amine degradation.

• Coupling: Add the amine substrate. Seal the vial and heat to 40 °C using an aluminum heating block. Stir for 16 hours.

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (15 mL) to precipitate the product (if solid) or extract with EtOAc (3 x 10 mL). Wash the combined organics with 5% aqueous LiCl (3 x 5 mL) to remove residual DMSO.

• Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

In-Process Control & Self-Validation

To ensure the integrity of the protocols, researchers must utilize the following self-validating analytical checks:

• ¹⁹F NMR Tracking (The Gold Standard):

  • Starting Material: The unreacted tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate exhibits a distinct, sharp multiplet in the ¹⁹F NMR spectrum, typically around +50.0 to +55.0 ppm (referenced to CFCl₃).

  • Validation: The absolute disappearance of this peak confirms total consumption of the S(VI)-F bond. Do not proceed to workup until this peak is integrated to < 1% relative to an internal standard (e.g., fluorobenzene).

• LC-MS Analysis:

  • The S-F bond does not ionize well in standard ESI+. However, the product sulfonate/sulfonamide will readily ionize. Look for the [M+H−tBu]+ or [M+H−Boc]+ fragments, as the Boc group often fragments in the mass spectrometer source.

References

• NextSDS. "tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate — Chemical Substance Information." NextSDS Database.
• National Science Review. "Advances in the construction of diverse SuFEx linkers." Oxford Academic.
• ChemRxiv. "Catalytic SuFEx Reactivity of Sulfonimidoyl Fluorides with Functionalized Amines with Automation Applicable Conditions." ChemRxiv.
• ACS Catalysis. "SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes." ACS Publications.

Sources

• 1. nextsds.com [nextsds.com]
• 2. academic.oup.com [academic.oup.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Preventing hydrolysis of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate during synthesis

Technical Support Center: Handling and Synthesis with tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Welcome to the Technical Support Center. As a bifunctional building block, tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is highly valued in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and drug discovery[1]. However, researchers frequently encounter yield losses due to the opposing chemical sensitivities of its two functional groups: the acid-labile tert-butyloxycarbonyl (Boc) group and the base-labile fluorosulfonyl (-SO₂F) group.

This guide provides mechanistic troubleshooting, quantitative stability data, and self-validating protocols to prevent hydrolysis during synthesis and workup.

Part 1: Mechanistic Insights & Troubleshooting FAQs

Q1: Why is my fluorosulfonyl (-SO₂F) group hydrolyzing during SuFEx coupling? A1: While the S(VI)-F bond is highly resistant to reduction and stable in neutral aqueous media, its stability is strictly pH-dependent[2]. Under alkaline conditions (pH > 8), hard nucleophiles like hydroxide ions (OH⁻) directly attack the pentacoordinate sulfur center, displacing the fluoride ion and resulting in irreversible hydrolysis to an unreactive sulfonate (-SO₃⁻) anion[3]. Solution: Never use aqueous bases (e.g., NaOH, KOH) for SuFEx couplings with this compound. Instead, utilize sterically hindered, non-nucleophilic organic superbases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in anhydrous solvents. DBU acts as an efficient acid scavenger and catalyst without triggering S(VI) cleavage[4].

Fig 1: Base-catalyzed hydrolysis of the fluorosulfonyl group into an unreactive sulfonate anion.

Q2: Why am I losing the Boc protecting group during my aqueous workup? A2: The Boc group is notoriously acid-labile. Exposure to strong acids (e.g., TFA, 1M HCl) protonates the carbamate oxygen. This activation leads to heterolytic cleavage, forming a highly stable tert-butyl cation and a carbamic acid intermediate, which rapidly decarboxylates to liberate the free piperidine amine[5]. Solution: Avoid acidic quenches. Use mildly acidic buffers (like saturated NH₄Cl) that maintain the pH between 5.5 and 6.5—safe for both the Boc and the -SO₂F groups.

Fig 2: Acid-catalyzed Boc deprotection mechanism highlighting the tert-butyl cation intermediate.

Part 2: Quantitative Stability Data

To design a successful synthetic route, you must operate within the "Goldilocks zone" (pH 5.5–7.0) where both functional groups remain intact.

Condition	pH Range	Boc Group Status	-SO₂F Group Status	Causality & Process Recommendation
Strong Acid (e.g., TFA, 1M HCl)	< 3.0	Cleaved	Stable	Protonation drives decarboxylation[5]. Strictly avoid during workup.
Mild Acidic Buffer (e.g., sat. NH₄Cl)	5.0 - 6.5	Stable	Stable	Optimal workup zone. Neither group is electronically activated.
Neutral Aqueous	7.0	Stable	Stable	Safe, but unbuffered water is prone to pH drift.
Mild Base (e.g., sat. NaHCO₃)	8.0 - 8.5	Stable	Slow Hydrolysis	Use with caution. Minimize contact time to <15 minutes[2].
Strong Base (e.g., 1M NaOH)	> 10.0	Stable	Rapidly Cleaved	Hydroxide directly attacks S(VI)[3]. Strictly avoid.

Part 3: Self-Validating Experimental Protocols

Protocol A: Anhydrous SuFEx Coupling (Preventing Base Hydrolysis)

This protocol ensures the -SO₂F group undergoes the desired SuFEx click reaction without premature hydrolysis.

• Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 eq) and the target nucleophile (e.g., aryl silyl ether or amine, 1.2 eq) in anhydrous acetonitrile (MeCN, 0.2 M). Causality: Excluding water prevents the formation of hydroxide ions, eliminating the primary pathway for -SO₂F hydrolysis[2].

• Base Addition: Cool the mixture to 0 °C. Add DBU (0.2 - 1.0 eq, depending on the nucleophile) dropwise. Causality: DBU acts as a non-nucleophilic base and acid scavenger. Its steric bulk prevents it from attacking the S(VI) center[4]. Cooling mitigates exothermic degradation.

• Reaction Monitoring (Validation Checkpoint): After 2 hours at room temperature, withdraw a 5 µL aliquot and dilute in 1 mL MeCN. Analyze via LC-MS using a neutral mobile phase (e.g., 10 mM ammonium acetate in water/MeCN).

  • Success Criteria: The target mass should be present. The absence of an [M-56] peak (loss of isobutylene) confirms Boc retention. The absence of an [M-19+17] peak (loss of F, addition of OH) confirms the -SO₂F group has not hydrolyzed.

Protocol B: pH-Controlled Aqueous Workup (Preventing Acid Cleavage)

This protocol safely removes organic superbases (like DBU) without cleaving the Boc group.

• Quenching: Dilute the organic reaction mixture with an equal volume of ethyl acetate (EtOAc). Slowly add an equal volume of saturated aqueous NH₄Cl solution. Causality: NH₄Cl buffers the aqueous layer at pH ~5.5–6.0. This safely neutralizes DBU into its protonated salt without creating a highly acidic environment that would cleave the Boc group[5].

• Phase Separation (Validation Checkpoint): Separate the layers. Dip a pH test strip into the separated aqueous layer.

  • Success Criteria: The pH must read between 5.5 and 7.0. If pH > 7.5, the -SO₂F group is at risk of hydrolysis; immediately add 0.1M citric acid dropwise to the extraction funnel until pH 6.5 is reached.

• Washing & Drying: Wash the organic layer once with brine to remove residual water and salts. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Causality: Keep the rotary evaporator water bath strictly below 30 °C. Elevated temperatures exponentially accelerate both acid- and base-catalyzed hydrolysis pathways.

References

• [3] Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media, Chemical Science (RSC Publishing). 3

• [5] Understanding Boc protection and deprotection in peptide synthesis, Benchchem. 5

• [2] Technical Support Center: Overcoming Solubility Challenges with 2-Phenoxyethane-1-sulfonyl Fluoride, Benchchem. 2

• [4] Silicon‐Free SuFEx Reactions of Sulfonimidoyl Fluorides: Scope, Enantioselectivity, and Mechanism, D-NB.info. 4

• [1] Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub, NIH. 1

Sources

• 1. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]
• 4. d-nb.info [d-nb.info]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Improving solubility of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in polar solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate . This compound is a powerful electrophile for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, but its high lipophilicity frequently causes precipitation in aqueous media, hindering its use in biological assays, DNA-encoded libraries (DELs), and green chemistry workflows.

The Chemical Challenge: Causality of Insolubility

To troubleshoot solubility, we must first understand the molecular architecture of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate:

• The Boc Group (tert-butyloxycarbonyl): This protecting group is highly hydrophobic. It eliminates the hydrogen-bond donating capacity of the piperidine nitrogen while adding a bulky, non-polar tert-butyl moiety.

• The Piperidine Ring: In its protected state, the saturated aliphatic ring contributes significantly to the molecule's overall lipophilicity (high LogP).

• The Fluorosulfonyl Group (-SO₂F): While the S(VI)-F bond is highly stable to hydrolysis and thermolysis compared to traditional sulfonyl chlorides[1], it is only moderately polar and cannot overcome the hydrophobic drag of the Boc-piperidine scaffold.

When introduced to polar solvents (like water or PBS), the cohesive forces of the water network exclude the hydrophobic molecule, leading to rapid aggregation and precipitation[2].

Diagnostic FAQs

Q1: I am trying to run an aqueous SuFEx reaction, but my reagent crashes out immediately. What is the limit for standard co-solvents? A: For purely synthetic applications, you can use water-miscible aprotic co-solvents like DMSO, DMF, or Acetonitrile. However, tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate typically requires at least 20-30% v/v of these co-solvents to remain in solution at millimolar concentrations. If you are running a biological assay, exceeding 5-10% DMSO will often denature proteins or cause cytotoxicity.

Q2: Co-solvents are inhibiting my enzyme assay. How can I achieve solubility in purely aqueous buffers without organic solvents? A: The most effective strategy is micellar catalysis using designer surfactants like TPGS-750-M[3]. TPGS-750-M forms nanomicelles (approx. 50 nm in diameter) in water. The lipophilic tocopherol core encapsulates the hydrophobic Boc-piperidine, while the hydrophilic PEG shell keeps the complex suspended in the aqueous buffer. The SuFEx reaction then occurs efficiently at the micelle-water interface[4].

Q3: I am conducting live-cell assays where surfactants like TPGS-750-M might disrupt cell membranes. What is the alternative? A: For cell-based or in vivo applications, utilize host-guest complexation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD). The hydrophobic cavity of the cyclodextrin transiently encapsulates the bulky tert-butyl group, masking its lipophilicity while presenting a hydrophilic exterior to the solvent. This enhances solubility without the lytic effects of surfactants.

Q4: Will heating the aqueous solution or increasing the pH help dissolve the compound, and is the -SO₂F group stable under these conditions? A: Do not use heat and high pH simultaneously. While the S(VI)-F bond is remarkably stable to neutral hydrolysis[1], heating the compound above 40°C in highly basic aqueous media (pH > 9) can induce premature hydrolysis of the fluorosulfonyl group to a sulfonate, destroying its SuFEx reactivity. Rely on formulation strategies (micelles/cyclodextrins) rather than thermal forcing.

Decision Matrix & Workflows

Decision matrix for selecting the optimal solubility enhancement strategy.

Mechanistic workflow of TPGS-750-M micellar catalysis for aqueous SuFEx.

Quantitative Solubility Data

The following table summarizes the expected solubility limits and application compatibility for tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate across different solvent systems.

Solvent System	Max Solubilized Conc. (approx.)	SuFEx Reactivity	Biological Assay Compatibility
100% Aqueous Buffer (PBS)	< 0.1 mg/mL	Poor (Precipitates)	Excellent (If dissolved)
10% DMSO in PBS	2 - 5 mg/mL	Moderate	Moderate (DMSO toxicity limits)
2 wt% TPGS-750-M in Water	> 50 mg/mL	Excellent (Micellar)[5]	Good (In vitro / Enzymatic)
20% HP-β-CD in Water	15 - 20 mg/mL	Good	Excellent (In vivo / Cellular)

Validated Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each protocol includes an internal quality control (QC) step to confirm that the physical chemistry of the system is behaving as intended before proceeding to your main experiment.

Protocol A: Aqueous SuFEx via TPGS-750-M Micellar Catalysis

Best for: Synthetic library generation, DNA-encoded libraries, and robust in vitro assays.

• Surfactant Preparation: Dissolve TPGS-750-M in degassed HPLC-grade water or neutral buffer to a final concentration of 2% w/w. Stir gently at room temperature for 30 minutes.

• System Validation (QC 1): The solution should appear slightly opalescent. If available, use Dynamic Light Scattering (DLS) to verify micelle formation; the Z-average diameter should be approximately 45–55 nm.

• Reagent Addition: Add tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (up to 0.2 M) directly to the micellar solution. Stir vigorously for 10 minutes.

• System Validation (QC 2): Visual inspection must show a homogeneous, milky emulsion without any macroscopic solid particles adhering to the flask walls.

• Reaction Execution: Add your nucleophile (e.g., amine or phenol) and an appropriate base (e.g., DBU or BEMP if required). Stir at room temperature.

• Reaction Monitoring (QC 3): Monitor the reaction via ¹⁹F NMR. The intact -SO₂F group typically appears as a sharp singlet between +50 to +60 ppm. Successful SuFEx ligation is confirmed by the complete disappearance of this peak.

Protocol B: HP-β-CD Inclusion Complexation

Best for: Live-cell assays, whole-organism screening, and sensitive biological environments.

• Host Solution: Prepare a 20% w/v solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in sterile water.

• Guest Introduction: Dissolve tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate in a minimal volume of a volatile organic solvent (e.g., acetone or ethanol). Add this dropwise to the stirring HP-β-CD solution.

• Complexation: Stir the mixture in an open vessel (in a fume hood) for 4–6 hours to allow the volatile solvent to evaporate completely, forcing the hydrophobic reagent into the cyclodextrin cavities.

• Lyophilization: Freeze the clear solution and lyophilize to obtain the solid inclusion complex.

• System Validation (QC): Reconstitute a small sample of the lyophilized powder in D₂O. Perform a ¹H NMR scan. A successful host-guest complex is validated by observable chemical shifts in the piperidine ring protons compared to the free reagent in organic solvent, confirming the shielding effect of the cyclodextrin cavity.

References

• 2 - jk-sci.com

• 5 - researchgate.net

• 4 - rsc.org 4.3 - sigmaaldrich.com 5.1 - nih.gov

Sources

• 1. Advances in the construction of diverse SuFEx linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jk-sci.com [jk-sci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Activation of fluoride anion as nucleophile in water with data-guided surfactant selection - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06311A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: SuFEx Catalyst Selection for tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle to optimize click chemistry reactions involving aliphatic sulfonyl fluorides.

tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is a highly valuable building block for incorporating piperidine motifs into pharmaceutical scaffolds. Because the S–F bond cleavage is entirely heterolytic and possesses a high bond dissociation energy (~90.5 kcal/mol), it remains exceptionally stable in reductive biological environments[1]. However, this stability is a double-edged sword: aliphatic sulfonyl fluorides exhibit significantly lower electrophilicity than aromatic sulfonyl fluorides. Consequently, classical catalyst systems often fail, leading to poor yields, catalyst degradation, or competing side reactions.

This guide provides field-proven, self-validating protocols and troubleshooting logic to help you select the optimal catalyst system for your specific nucleophile.

Catalyst Selection Logic

The success of your SuFEx reaction depends entirely on matching the catalyst to the nucleophile. Use the decision matrix below to determine your optimal synthetic route.

Decision matrix for SuFEx catalyst selection based on nucleophile class and side-reaction risks.

Knowledge Base & FAQs

Q1: Why does classical DBU catalysis fail or require >30 mol% loading for this piperidine derivative? A: Aliphatic sulfonyl fluorides lack the extended π-conjugation that stabilizes the transition state during nucleophilic attack at the sulfur(VI) center. Furthermore, the piperidine ring introduces steric hindrance at the 3-position. When using DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), the slow reaction rate allows water ingress to cause 2[2].

Q2: How do I prevent competing SN2 reactions when coupling with primary aliphatic alcohols? A: Aliphatic sulfonate ester products are highly susceptible to SN2 attack by unreacted nucleophiles, which destroys your product. To mitigate this, you must use the Accelerated SuFEx Click Chemistry (ASCC) protocol. By utilizing BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) and HMDS, the reaction is driven to completion in under 30 minutes,3[3].

Q3: Can I avoid silicon additives entirely when forming sulfonamides from amines? A: Yes. While silicon-fluoride bond formation is a powerful thermodynamic driver, it is not strictly necessary for amines. You can utilize an organocatalytic approach using4[4]. The NHC acts as a Brønsted base to activate the amine via hydrogen bonding, while HOBt serves as a nucleophilic relay to activate the sterically hindered S(VI) center[5].

Quantitative Catalyst Performance Matrix

Use this data table to benchmark your expected yields and reaction times based on the chosen catalyst system for tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

Catalyst System	Target Nucleophile	Catalyst Loading	Reaction Time	Expected Yield	Key Mechanistic Advantage
DBU (Classical)	Aryl Alcohols	20 - 30 mol%	12 - 24 hrs	40 - 60%	Low cost, but prone to hydrolysis and side reactions.
BTMG + HMDS	Aliphatic Alcohols	20 mol%	< 30 mins	> 85%	Rapid kinetics outcompete SN2 degradation[2].
BTMG + HMDS	Aryl Alcohols	5 mol%	< 5 mins	> 95%	Highly basic, non-nucleophilic profile prevents catalyst poisoning[3].
NHC	Phenols / Alcohols	10 mol%	2 - 6 hrs	80 - 95%	Silicon-free; Brønsted base activation via hydrogen bonding[4].
NHC + HOBt	1° / 2° Amines	10 mol% (each)	4 - 8 hrs	85 - 99%	Relay catalysis efficiently overcomes steric hindrance for amidation[5].

Mechanistic Pathway: Why ASCC Works

Understanding the causality behind the BTMG/HMDS system ensures you can troubleshoot deviations in real-time. The addition of HMDS converts the alcohol into a transient silyl ether. The formation of the incredibly stable Si–F bond (~140 kcal/mol) provides the thermodynamic driving force required to break the robust S–F bond of the piperidine hub.

Mechanistic pathway of BTMG/HMDS Accelerated SuFEx driven by Si-F bond thermodynamics.

Standard Operating Procedures (SOPs)

These protocols are designed as self-validating systems. If the physical observations deviate from the notes below, halt the experiment and verify reagent purity.

Protocol A: BTMG/HMDS Accelerated SuFEx (For Alcohols)

Optimized for coupling tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate with aliphatic or aryl alcohols.

• Preparation: In an oven-dried, argon-purged reaction vial, dissolve tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (1.0 equiv, 0.5 mmol) and the target alcohol (1.0 equiv, 0.5 mmol) in anhydrous acetonitrile (2.0 mL).

• In Situ Silylation: Add HMDS (1.0 equiv, 0.5 mmol) via microsyringe. Stir for 2 minutes.

• Catalytic Initiation: Add BTMG (5.0 mol% for aryl alcohols; 20.0 mol% for aliphatic alcohols).

  • Causality Check: The higher 20 mol% loading for aliphatic alcohols is strictly required to accelerate the reaction past the competing SN2 degradation window.

• Reaction: Stir at room temperature for 5 to 30 minutes.

  • Self-Validation: The solution should remain clear or slightly yellow. If the solution turns dark brown or black, water has entered the system, causing base-induced degradation of the sulfonyl fluoride.

• Purification: The reaction generates volatile side products (NH3, TMS-F, and BTMG). Concentrate the mixture under reduced pressure. The crude sulfonate ester can typically be used directly or passed through a short silica plug.

Protocol B: NHC/HOBt Relay Catalysis (For Amines)

Optimized for silicon-free sulfonamide formation.

• Preparation: In a dry vial, dissolve the fluorosulfonyl piperidine hub (1.0 equiv, 0.5 mmol) and the target primary/secondary amine (1.2 equiv, 0.6 mmol) in anhydrous THF (2.0 mL).

• Catalyst Addition: Add the N-heterocyclic carbene (NHC) precatalyst (10 mol%) and 1-hydroxybenzotriazole (HOBt) (10 mol%).

  • Causality Check: HOBt acts as a highly effective nucleophilic relay. It attacks the S(VI) center to form a highly reactive intermediate, which is then rapidly intercepted by the amine. This overcomes the inherent steric hindrance of the 3-substituted piperidine ring.

• Reaction: Stir at 25°C for 4 to 8 hours. Monitor via LC-MS until the S-F mass peak is fully consumed.

• Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc (3 x 5 mL), dry over Na2SO4, and purify via flash chromatography.

References

• Accelerated SuFEx Click Chemistry For Modular Synthesis National Institutes of Health (PMC)[3]

• Accelerated SuFEx Click Chemistry for Modular Synthesis (Preprint) ChemRxiv[2]

• Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry BLDpharm[1]

• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides ResearchGate[5]

• SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes ACS Catalysis[4]

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is a critical step in the development of various pharmaceutical agents. The sulfonyl fluoride moiety is a valuable functional group in medicinal chemistry, known for its role in "click chemistry" and as a covalent inhibitor of protein targets.[1][2] However, the synthesis of this compound is not without its challenges. Researchers often encounter side reactions that can significantly lower the yield and purity of the desired product. This guide is designed to provide practical, experience-based solutions to these common problems.

Troubleshooting Guide: Minimizing Side Reactions

This section addresses specific issues that may arise during the synthesis of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate, providing potential causes and actionable solutions.

Issue 1: Low Yield of the Desired Sulfonyl Fluoride

Symptom: The final isolated yield of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is significantly lower than expected.

Potential Causes & Solutions:

• Incomplete Conversion of the Starting Material: The conversion of the precursor, typically a sulfonic acid or its salt, to the sulfonyl fluoride may be inefficient.

  • Solution 1: Optimize the Fluorinating Agent. While traditional methods might involve the conversion to a sulfonyl chloride intermediate followed by fluoride exchange, direct conversion from sulfonic acids is often more efficient.[1][3][4] Consider using modern deoxyfluorination reagents like Xtalfluor-E® or thionyl fluoride (SOF₂).[1][3][4][5][6] These reagents can often provide higher yields under milder conditions.[1][3][4][5]

  • Solution 2: Adjust Reaction Temperature and Time. For reactions involving thionyl fluoride, temperature plays a crucial role. Increasing the temperature (e.g., to 130 °C in DMF) can significantly improve the yield.[1] Monitor the reaction progress by ¹⁹F NMR to determine the optimal reaction time.

  • Solution 3: Use of a Catalyst. For one-pot, two-step procedures starting from sulfonic acids, a catalyst like tetrabutylammonium bromide (TBAB) or tetramethylammonium chloride (TMAC) can facilitate the initial formation of the sulfonyl chloride.[7]

• Hydrolysis of the Sulfonyl Fluoride Product: Sulfonyl fluorides, while more stable than their chloride counterparts, can still be susceptible to hydrolysis, especially under harsh workup conditions or in the presence of trace water.[2][8]

  • Solution: Anhydrous Conditions and Careful Workup. Ensure all solvents and reagents are rigorously dried before use. During the workup, minimize contact with aqueous solutions and consider using a non-aqueous workup if possible.

• Formation of Sulfonyl Chloride Intermediate: If a two-step process involving a sulfonyl chloride is used, the intermediate may be unstable and prone to decomposition.[9]

  • Solution: In Situ Generation and Immediate Use. Generate the sulfonyl chloride in situ and proceed immediately with the fluoride exchange step without isolating the intermediate.[9] This minimizes the opportunity for decomposition.

Issue 2: Presence of Impurities in the Final Product

Symptom: NMR or LC-MS analysis of the final product shows significant peaks corresponding to side products.

Potential Causes & Solutions:

• Formation of the Corresponding Sulfonic Acid: This is often due to hydrolysis of the sulfonyl fluoride product or unreacted starting material.

  • Solution: Optimize Purification. Careful column chromatography on silica gel is typically effective for removing the more polar sulfonic acid. Ensure the silica gel is not overly acidic to prevent on-column decomposition.

• Elimination Side Reactions: Depending on the substrate and reaction conditions, elimination reactions can compete with the desired substitution.

  • Solution: Milder Reaction Conditions. The use of reagents like Xtalfluor-E® allows for milder reaction conditions, which can suppress elimination pathways.[1][3][4][5]

• Unreacted Starting Material: Incomplete reaction will lead to contamination of the final product.

  • Solution: Drive the Reaction to Completion. As discussed in Issue 1, optimizing the stoichiometry of reagents, reaction temperature, and time can help ensure complete conversion of the starting material.

Issue 3: Difficulty in Handling Reagents

Symptom: Challenges with the storage, handling, or in situ generation of reactive fluorinating agents.

Potential Causes & Solutions:

• Use of Gaseous or Highly Reactive Reagents: Reagents like thionyl fluoride can be challenging to handle.

  • Solution 1: In Situ Generation. Thionyl fluoride can be generated in situ from readily available, bench-stable reagents, which can be a safer and more convenient approach.[3]

  • Solution 2: Use of a Bench-Stable Solid Reagent. Xtalfluor-E® is a solid, bench-stable reagent that offers a practical alternative to gaseous or highly reactive fluorinating agents, often with the benefit of milder reaction conditions.[1][3][4][5]

Frequently Asked Questions (FAQs)

Q1: What is the most efficient method for synthesizing tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate?

Recent advancements have demonstrated that the direct conversion of sulfonic acids or their salts to sulfonyl fluorides is a highly efficient strategy.[1][3][4] The use of thionyl fluoride with sulfonic acid sodium salts has been shown to produce sulfonyl fluorides in high yields (90-99%) within an hour.[1][3][4][5] Alternatively, Xtalfluor-E® provides a milder and operationally simpler method for converting both sulfonic acids and their salts to the corresponding sulfonyl fluorides.[1][3][4][5]

Q2: How does the stability of sulfonyl fluorides compare to sulfonyl chlorides?

Sulfonyl fluorides are significantly more stable than their sulfonyl chloride counterparts.[2][8][9] This increased stability is attributed to the higher homolytic bond dissociation energy of the S-F bond compared to the S-Cl bond.[2] This makes sulfonyl fluorides less susceptible to hydrolysis and thermal decomposition, which is advantageous for both synthesis and storage.[2][8]

Q3: What are the key advantages of using sulfonyl fluorides in drug development?

Sulfonyl fluorides are valuable in drug discovery due to their unique reactivity and stability. They are key components in SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry, which allows for the rapid and efficient assembly of complex molecules.[2] Additionally, they can act as covalent inhibitors by reacting with nucleophilic amino acid residues (such as serine, lysine, and tyrosine) in protein targets.[9] Their enhanced stability compared to other sulfonyl halides makes them more suitable for biological applications.[2]

Q4: Can you provide a general optimized protocol for the synthesis?

While the optimal conditions will depend on the specific starting material and scale, a general protocol using Xtalfluor-E® is provided below. This method is often favored for its mild conditions and ease of handling.

Experimental Protocols

Optimized Synthesis of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate using Xtalfluor-E®

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• tert-butyl 3-(sulfo)piperidine-1-carboxylate (or its sodium salt)

• Xtalfluor-E®

• Anhydrous acetonitrile (MeCN)

• Triethylamine (Et₃N)

• Standard glassware for organic synthesis, dried in an oven

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dried round-bottom flask under an inert atmosphere, add tert-butyl 3-(sulfo)piperidine-1-carboxylate (1.0 eq).

• Add anhydrous acetonitrile to dissolve or suspend the starting material.

• Cool the mixture to 0 °C in an ice bath.

• Add Xtalfluor-E® (1.2 - 1.5 eq) portion-wise to the stirred mixture.

• Slowly add triethylamine (2.0 - 3.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or ¹⁹F NMR.

• Upon completion, quench the reaction by carefully adding saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

Data Presentation

Table 1: Comparison of Fluorinating Reagents for Sulfonyl Fluoride Synthesis

Reagent	Starting Material	Typical Conditions	Yield Range	Key Advantages
**Thionyl Fluoride (SOF₂) **	Sulfonic Acid Salts	DMF, 130 °C, 1 hr	90-99%	High yields, rapid reaction.[1][5]
Xtalfluor-E®	Sulfonic Acids/Salts	MeCN, rt, 12-24 hr	41-94%	Bench-stable solid, milder conditions.[1][5]
Cyanuric Chloride / KHF₂	Sulfonic Acids/Salts	MeCN, 60 °C	Moderate to Good	One-pot, two-step procedure.[7]

Visualizations

Diagram 1: General Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low product yield.

Diagram 2: Key Side Reactions to Minimize

Sources

• 1. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 3. theballlab.com [theballlab.com]
• 4. Facile synthesis of sulfonyl fluorides from sulfonic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. scilit.com [scilit.com]
• 9. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatography and Purification of Crude tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Welcome to the technical support center for the purification of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who are navigating the challenges associated with isolating this valuable synthetic intermediate. The unique chemical nature of sulfonyl fluorides, particularly their susceptibility to hydrolysis and interaction with standard purification media, requires a carefully considered approach. This document synthesizes established chromatographic principles with field-proven insights to provide a robust framework for troubleshooting and optimizing your purification workflows.

Troubleshooting Guide

This section addresses specific issues that may arise during the chromatographic purification of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate. Each answer provides a mechanistic explanation and actionable solutions.

Question 1: My product is degrading on the silica gel column, leading to low yields and multiple new spots on the TLC. What is happening and how can I prevent it?

Answer: This is a classic and critical issue when purifying sulfonyl fluorides. The root cause is the inherent reactivity of the sulfonyl fluoride (-SO₂F) moiety. Standard silica gel is slightly acidic (pH ~4-5) and contains surface silanol groups (Si-OH) and adsorbed water, which can catalyze the hydrolysis of the sulfonyl fluoride to the corresponding sulfonic acid (-SO₃H). This degradation product is highly polar and will often stick to the silica gel or streak, leading to apparent yield loss and impurities.

Causality & Mitigation Strategies:

• Hydrolytic Instability: The S-F bond in sulfonyl fluorides is susceptible to nucleophilic attack, particularly by water, which is exacerbated by the acidic surface of silica.[1]

  • Solution 1 (Use Anhydrous Conditions): Ensure your eluent is as dry as possible. Using freshly opened, high-purity solvents or solvents dried over molecular sieves can help. While challenging for large-scale chromatography, minimizing water content is crucial.

  • Solution 2 (Deactivate the Silica): You can neutralize the acidic sites on the silica gel. Create a slurry of the silica gel in your starting eluent and add ~0.5-1% triethylamine or another non-nucleophilic base. After stirring, the silica can be packed as usual. Caution: This can alter the retention profile, so re-develop your TLC conditions with the same small percentage of base added to the mobile phase.

  • Solution 3 (Work Quickly): Do not let the crude material sit on the column for an extended period before eluting. Have your fractions prepared and run the column efficiently. The longer the residence time on the stationary phase, the greater the opportunity for degradation.

  • Solution 4 (Alternative Stationary Phases): Consider using a less acidic stationary phase like neutral alumina or a bonded-phase silica (e.g., C18/reverse-phase chromatography), although this will require complete redevelopment of the separation method.

Question 2: I'm observing poor separation between my product and a closely-eluting impurity. How can I improve the resolution?

Answer: Achieving good resolution requires optimizing the selectivity of your chromatographic system. This involves systematically adjusting the mobile phase composition to exploit subtle differences in polarity and functional group interactions between your product and the impurity.

Optimization Workflow:

• Systematic TLC Analysis: Before scaling to a column, perform a thorough solvent screen using TLC. Test various binary and ternary solvent systems. A standard starting point for sulfonyl fluorides is a gradient of Ethyl Acetate (EtOAc) in a non-polar solvent like Heptane or Hexane.[2]

  • Vary Polarity: Test a range of EtOAc/Heptane ratios (e.g., 5%, 10%, 20%, 30%).

  • Change Selectivity: If simple polarity adjustments fail, substitute the polar or non-polar component. For example:

    • Replace Heptane with Toluene to introduce pi-pi interactions.

    • Replace Ethyl Acetate with Dichloromethane (DCM) or tert-Butyl methyl ether (MTBE).

    • Add a small amount (~1-5%) of a more polar solvent like Methanol (MeOH) or Isopropanol (IPA) to a DCM or EtOAc base eluent for more polar impurities.

• Isocratic vs. Gradient Elution: For flash chromatography, a shallow gradient is almost always superior to isocratic (constant solvent ratio) elution for separating closely-eluting spots. A shallow gradient will sharpen the peaks and improve separation. For example, instead of a jump from 10% to 30% EtOAc, run a linear gradient from 10% to 25% EtOAc over 10-15 column volumes.

Workflow for Troubleshooting Poor Purification

This diagram outlines a logical decision-making process for addressing common purification challenges.

Caption: A troubleshooting decision tree for purifying tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What is a reliable, step-by-step protocol for developing a flash chromatography method for this compound?

A1: A systematic approach starting from TLC is the most efficient way to develop a robust purification method.

Protocol 1: Method Development and Flash Chromatography Purification

• Crude Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) to create a concentrated stock solution for TLC spotting.

• TLC Method Development:

  • On a single TLC plate, spot your crude mixture in separate lanes.

  • Develop each lane in a different solvent system. Start with the systems suggested in the table below.

  • The ideal solvent system for flash chromatography will give your product a Retention Factor (Rf) of 0.25 - 0.35 .

• TLC Visualization:

  • First, visualize the developed TLC plate under UV light (254 nm). While the Boc-piperidine core lacks a strong chromophore, some impurities may be UV-active.[2]

  • Next, stain the plate. A potassium permanganate (KMnO₄) dip is highly effective as it reacts with most organic compounds and will reveal the product's location.[2]

• Scaling to Flash Chromatography:

  • Pack a silica gel column appropriate for your sample size (typically a 40:1 to 100:1 ratio of silica:crude material by weight).

  • Equilibrate the column with the initial, low-polarity eluent (e.g., 100% Heptane).

  • Load your crude product. It is best to pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column. This "dry loading" technique results in sharper bands and better separation.

  • Run a linear gradient based on your TLC results. For example, if your product has an Rf of 0.3 in 20% EtOAc/Heptane, you could run a gradient from 5% to 30% EtOAc/Heptane over 12 column volumes.

• Fraction Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product. Combine the pure fractions and evaporate the solvent under reduced pressure.

Table 1: Recommended Solvent Systems for Method Development

Stationary Phase	Mobile Phase System (v/v)	Gradient Profile Suggestion	Detection / Visualization
Silica Gel (60 Å, 40-63 µm)	Ethyl Acetate / Heptane	Start with 0-50% EtOAc	UV (254 nm), KMnO₄ Stain
Silica Gel (60 Å, 40-63 µm)	Dichloromethane / Methanol	Start with 0-10% MeOH	UV (254 nm), KMnO₄ Stain
Silica Gel (60 Å, 40-63 µm)	Diethyl Ether / Hexane	Start with 0-60% Ether	UV (254 nm), KMnO₄ Stain

Q2: What are the primary impurities I should expect from the synthesis?

A2: The impurity profile depends heavily on the synthetic route. However, for the conversion of a precursor like a sulfonyl chloride or sulfonic acid to the target sulfonyl fluoride, common impurities include:

• Starting Material: Unreacted tert-butyl 3-(chlorosulfonyl)piperidine-1-carboxylate or the corresponding sulfonic acid.

• Hydrolysis Product: tert-butyl 3-(sulfo)piperidine-1-carboxylate, formed by reaction with water during the reaction or workup. This is often a major impurity if conditions are not strictly anhydrous.

• Base-Related Impurities: If an amine base is used in the synthesis, it or its corresponding salts may be present.

• Boc-Deprotected Species: If acidic conditions were used at any point, the Boc protecting group could be cleaved, leading to 3-(fluorosulfonyl)piperidine.

Q3: How should I handle and store the purified tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate to ensure its long-term stability?

A3: Due to the moisture and pH sensitivity of the sulfonyl fluoride group, proper handling and storage are paramount.

• Handling: Always handle the compound in a dry environment. If possible, use an inert atmosphere (Nitrogen or Argon) glovebox or glove bag, especially when weighing and preparing solutions.

• Storage: Store the solid compound in a tightly sealed vial, preferably with a Teflon-lined cap. For enhanced stability, place this primary container inside a larger, sealed container with a desiccant. Store at low temperatures, such as in a refrigerator (2-8°C) or freezer (-20°C).[3][4]

• Solutions: Prepare stock solutions in high-purity, anhydrous organic solvents like DMSO or DMF.[1] Store these solutions at low temperatures and protected from moisture. Aqueous working solutions should be prepared fresh immediately before use, as the compound's half-life in aqueous buffer can be short, especially at neutral to alkaline pH.[1]

References

• One-Pot Palladium-Catalyzed Synthesis of Sulfonyl Fluorides from Aryl Bromides. The Royal Society of Chemistry.
• Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase. PMC (PubMed Central).
• Technical Support Center: Overcoming Solubility Challenges with 2-Phenoxyethane-1-sulfonyl Fluoride. Benchchem.
• A practical fluorosulfonylating platform via photocatalytic imidazolium-based SO2F radical reagent. PMC (PubMed Central).
• Catalytic Applications of Sulfur(VI)
• tert-butyl (3S)-3-fluoro-3-(hydroxymethyl)
• tert-Butyl 3-formylpiperidine-1-carboxyl
• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
• Supporting Information for Design and synthesis of tag-free photoprobes for the identification of the molecular target for CCG-1. Beilstein Journals.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. tert-butyl (3S)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate | 1345697-13-3 [sigmaaldrich.com]
• 4. tert-Butyl 3-formylpiperidine-1-carboxylate | 118156-93-7 [sigmaaldrich.com]

Technical Support Center: tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate Storage &amp; Troubleshooting

Welcome to the Technical Support Center. As a bifunctional building block featuring an acid-sensitive Boc-protected amine and a moisture-sensitive SuFEx (Sulfur Fluoride Exchange) hub, tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate requires rigorous environmental controls. This guide provides application scientists and drug development professionals with field-proven methodologies to prevent degradation, ensure reproducibility, and troubleshoot common handling issues.

Section 1: Core Storage Parameters & Causality

Q: What are the optimal long-term storage conditions for this compound, and why? A: For long-term viability (>1 month), store the compound at -20°C under an inert atmosphere (Argon or Nitrogen) in a desiccated secondary container . Causality: The fluorosulfonyl (-SO₂F) group is exceptionally stable compared to traditional sulfonyl chlorides, which is a hallmark of 1[1]. However, prolonged exposure to atmospheric moisture at room temperature can induce slow hydrolysis. Furthermore, the Boc (tert-butyloxycarbonyl) protecting group is susceptible to 2[2]. Maintaining sub-zero temperatures arrests both kinetic hydrolysis and thermal deprotection.

Q: Can I store this compound in standard borosilicate glass vials? A: No. You must use . Causality: If trace moisture enters the vial, the -SO₂F group undergoes hydrolysis to yield sulfonic acid and hydrofluoric acid (HF). HF aggressively etches silica (SiO₂) in glass, a reaction that produces water as a byproduct (4HF + SiO₂ → SiF₄ + 2H₂O). This newly generated water fuels further hydrolysis, creating a runaway autocatalytic degradation loop.

Quantitative Storage Guidelines

Parameter	Recommended Range	Critical Threshold / Failure Point	Causality / Justification
Temperature	-20°C to 4°C	> 50°C	High temps trigger thermal cleavage of the Boc group and accelerate -SO₂F hydrolysis[2].
Relative Humidity	< 10% (Inert Gas)	> 30%	Atmospheric moisture initiates S(VI)-F bond cleavage, leading to degradation[1].
Container Material	PTFE, HDPE, PP	Glass	HF byproduct from hydrolysis etches glass, generating H₂O in an autocatalytic loop.
Freeze-Thaw Cycles	≤ 3 cycles	> 5 cycles	Repeated condensation during thawing introduces micro-droplets of water into the bulk powder.

Section 2: Troubleshooting & Analytical Verification

Q: My compound has turned from a free-flowing solid/clear liquid to a viscous, yellowish substance. What happened? A: This physical change indicates significant degradation. The yellowing is typically caused by the decomposition of the piperidine ring following the loss of the Boc group, while increased viscosity suggests the formation of sulfonic acid oligomers or salts. Action: Discard the batch. To prevent this, ensure the compound is fully equilibrated to room temperature in a desiccator before opening the vial to prevent ambient condensation from freezing onto the cold chemical.

Q: How can I analytically verify the integrity of the Boc and -SO₂F groups before a critical SuFEx reaction? A: Use a combination of ¹⁹F NMR and ¹H NMR:

• ¹⁹F NMR: The intact fluorosulfonyl group exhibits a sharp, distinct singlet (typically between +30 to +60 ppm depending on the solvent, e.g., CDCl₃). The appearance of new upstream peaks or a broad signal indicates fluoride ion (F⁻) release or HF formation.

• ¹H NMR: Verify the Boc group by integrating the massive singlet at ~1.45 ppm (9 protons). A loss of this peak, coupled with shifting piperidine ring protons, indicates acid-catalyzed deprotection.

Caption: Autocatalytic degradation pathway of fluorosulfonyls in glass containers.

Section 3: Standard Operating Procedure (SOP) for Aliquoting

To minimize freeze-thaw cycles and moisture exposure, follow this self-validating protocol for receiving and aliquoting the compound.

Step-by-Step Methodology:

• Equilibration: Upon receiving the cold shipment, place the sealed container in a vacuum desiccator at room temperature (20-25°C) for at least 2 hours. Validation Check: Touch the exterior of the vial; it must be room temperature and completely free of condensation before transferring to the glovebox.

• Atmosphere Control: Transfer the vial into a glovebox purged with high-purity Argon. Validation Check: Glovebox sensors must read O₂ < 1 ppm and H₂O < 1 ppm.

• Aliquoting: Weigh out single-use quantities (e.g., 50-100 mg) into pre-dried PTFE or HDPE microcentrifuge tubes. Validation Check: Use an analytical balance inside the glovebox to confirm mass; ensure no static cling (which indicates excessive dryness/static, mitigate with an anti-static gun).

• Sealing: Cap the tubes tightly. Wrap the junction with Teflon tape, followed by Parafilm, to create a dual-layer moisture barrier. Validation Check: Teflon tape should form a seamless white band, and Parafilm should stretch to at least twice its length to ensure a hermetic seal.

• Storage: Place the aliquots into a secondary container (e.g., a plastic jar) containing indicating Drierite (desiccant) and store at -20°C. Validation Check: The indicating Drierite in the secondary container must be blue (active), not pink (exhausted).

Caption: Step-by-step workflow for the safe aliquoting and storage of SuFEx hubs.

Section 4: FAQs on Experimental Integration

Q: I need to use a base in my SuFEx click reaction. Will this degrade the compound? A: While SuFEx reactions often utilize bases like DBU or BTMG to activate the nucleophile, the S(VI)-F bond in tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is 3[3]. However, avoid strong aqueous bases (e.g., 1M NaOH) which will rapidly hydrolyze the fluorosulfonyl group to a sulfonate.

Q: Can I store solutions of this compound for later use? A: It is highly discouraged. If you must, prepare solutions in anhydrous, amine-free solvents (e.g., anhydrous DCM or THF) and use within 24 hours. Storing it in solvents like DMF or DMSO can lead to slow degradation due to trace dimethylamine or moisture, respectively.

References

• Title: Sulfur fluoride exchange - PMC - NIH | Source: nih.gov | URL: 1

• Title: SAFETY DATA SHEET - Sigma-Aldrich | Source: sigmaaldrich.com | URL: Link

• Title: 2-(Fluorosulfonyl)difluoroacetyl fluoride - Synquest Labs | Source: synquestlabs.com | URL: 2

• Title: Advances in the construction of diverse SuFEx linkers | National Science Review | Source: oup.com | URL: 3

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. synquestlabs.com [synquestlabs.com]
• 3. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate vs. Sulfonyl Chlorides in Click Chemistry

Introduction: The Quest for the Perfect Molecular Connection

In the landscape of modern drug discovery, chemical biology, and materials science, the ability to reliably and efficiently connect molecular fragments is paramount. This need gave rise to the concept of "click chemistry," a set of criteria for reactions that are modular, high-yielding, stereospecific, and generate only inoffensive byproducts. While the copper-catalyzed azide-alkyne cycloaddition (CuAAC) was the first reaction to perfectly embody these ideals, the introduction of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry by Nobel laureate K. Barry Sharpless in 2014 marked the arrival of a powerful new connector.[1]

SuFEx has rapidly emerged as a cornerstone of covalent chemistry, resting on the unique reactivity of the sulfur(VI)-fluoride bond. This guide provides an in-depth comparison of two key electrophilic hubs for SuFEx and related reactions: the modern, highly stable tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate and the traditional, more reactive aliphatic sulfonyl chlorides . We will explore the fundamental chemical principles that differentiate these two classes of reagents, present experimental data and protocols, and explain the critical implications for researchers choosing a connector for their next breakthrough.

The SuFEx Paradigm: Stability Meets "Spring-Loaded" Reactivity

The power of SuFEx lies in a fascinating paradox: the incredible stability of the S(VI)-F bond. Unlike their sulfonyl chloride counterparts, sulfonyl fluorides are remarkably resistant to hydrolysis, thermolysis, and even reduction.[2] The bond dissociation energy for SO₂F₂ is approximately 90.5 kcal/mol, far greater than the ~46 kcal/mol for SO₂Cl₂. This robustness allows sulfonyl fluoride-containing molecules to be handled on the benchtop, survive a wide range of reaction conditions, and be incorporated into complex molecules without degradation.

However, this stability is not inertness. Under specific catalytic conditions, often involving organic bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG), the electrophilicity of the sulfur atom can be "unleashed."[3] This allows the stable S-F bond to undergo a clean and efficient exchange reaction with nucleophiles like phenols (often as silyl ethers) and amines to form highly stable sulfate, sulfonate, or sulfonamide linkages.[3] This "context-dependent" reactivity is the hallmark of a true click reaction.

The Predecessors: The Case of Sulfonyl Chlorides

Sulfonyl chlorides have been workhorse reagents in organic synthesis for decades. Their high reactivity means they readily form sulfonamides and sulfonate esters, often without the need for a catalyst. However, this reactivity comes at a significant cost, particularly in the context of complex, multi-step syntheses or bioconjugation.

Their primary drawbacks include:

• Hydrolytic Instability: Sulfonyl chlorides react readily with water, even trace amounts in solvents or on glassware. This leads to the formation of the corresponding sulfonic acid, which complicates purification and reduces yield.[4][5][6]

• Side Reactions: The high reactivity can be indiscriminate, leading to reactions with other functional groups in the molecule. Furthermore, many heterocyclic and even some aliphatic sulfonyl chlorides are prone to decomposition via pathways like SO₂ extrusion.[4][5][6]

• Handling Difficulties: Due to their moisture sensitivity, sulfonyl chlorides often require storage under inert atmospheres and handling with anhydrous techniques, adding complexity to experimental setups.

The compound tert-butyl 3-(chlorosulfonyl)piperidine-1-carboxylate (CAS 1260664-44-5) is the direct analog to our featured sulfonyl fluoride.[7] While it serves as a reactive handle, it is subject to all the stability limitations inherent to the sulfonyl chloride class, making it a less-than-ideal choice for the modular, high-fidelity connections demanded by click chemistry.

The Modern Alternative: Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

The introduction of sulfonyl fluorides as SuFEx hubs addressed the critical flaws of sulfonyl chlorides. Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (CAS 1936251-36-3) is a prime example of a modern SuFEx building block that embodies the principles of stability and controlled reactivity.[8][9]

Its key advantages are a direct consequence of the robust S-F bond:

• Exceptional Stability: It is bench-stable, compatible with aqueous conditions over a wide pH range, and can be carried through various synthetic steps without degradation.[3] This allows for its use in demanding environments like peptide synthesis or protein modification.

• Chemoselective Reactivity: The reaction is triggered only under specific catalytic conditions. This orthogonality means it will not react with the vast majority of other functional groups, ensuring that the connection forms only where intended.

• Simplified Workflows: The stability and clean reactivity profile lead to higher yields of the desired product and significantly simpler purification, often requiring only solvent evaporation. This aligns perfectly with the "click" ethos of generating minimal and inoffensive byproducts.

The Boc-protected piperidine scaffold of this particular reagent makes it a valuable, non-aromatic building block for introducing a flexible, saturated heterocyclic motif into a target molecule, a common strategy in medicinal chemistry.

Comparative Performance: A Head-to-Head Analysis

While no single study presents a side-by-side reaction comparison of these two specific piperidine compounds, a wealth of data on analogous aliphatic and aromatic systems allows for a definitive, evidence-based comparison of their performance characteristics.

Feature	Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (SF)	Tert-butyl 3-(chlorosulfonyl)piperidine-1-carboxylate (SCl)
Chemical Stability	Excellent: Resistant to hydrolysis, thermolysis, and mild acids/bases.[2]	Poor: Rapidly hydrolyzes in the presence of trace water to form sulfonic acid.[4][5][6][10]
Handling & Storage	Bench-stable; can be handled in air without special precautions.	Requires storage under inert gas and handling with anhydrous techniques.
Reactivity Profile	"On-Demand": Highly stable until activated by a suitable catalyst (e.g., DBU, BTMG).[3]	"Always On": Inherently high reactivity; difficult to moderate.
Reaction Selectivity	High: Chemoselective reaction only at the S-F bond with specific nucleophiles.[1]	Moderate to Low: Prone to side reactions and decomposition pathways like SO₂ extrusion.[4][5][6]
Aqueous Compatibility	High: SuFEx reactions can be performed in aqueous buffers, crucial for bioconjugation.[3]	None: Immediately decomposes in aqueous media.
Reaction Byproducts	Primarily the fluoride salt of the catalyst (e.g., DBU-HF).	Stoichiometric HCl and hydrolysis-derived sulfonic acid.
Purification	Often simple, sometimes requiring only solvent removal due to clean reaction profiles.[3]	Frequently complex, requiring chromatography to remove byproducts and unreacted starting material.

Mechanism and Stability: The Decisive Role of the Halogen

The fundamental differences in stability and reactivity between the two compounds can be visualized at the molecular level. The S-F bond is shorter and stronger than the S-Cl bond, making it less susceptible to nucleophilic attack by water.

Caption: Comparative stability towards hydrolysis.

Experimental Protocols: Putting Theory into Practice

The following protocols are representative methodologies for using each class of reagent. They are designed to be self-validating and highlight the key differences in experimental workflow.

Protocol 1: SuFEx Click Reaction with Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

This protocol details the coupling of the sulfonyl fluoride with a model phenol nucleophile. The use of a silylated phenol is a classic SuFEx strategy that proceeds cleanly, driven by the formation of the highly stable Si-F bond.

Workflow Diagram:

Sources

• 1. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods [ouci.dntb.gov.ua]
• 2. Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05729A [pubs.rsc.org]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. chemrxiv.org [chemrxiv.org]
• 7. nextsds.com [nextsds.com]
• 8. nextsds.com [nextsds.com]
• 9. PubChemLite - Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (C10H18FNO4S) [pubchemlite.lcsb.uni.lu]
• 10. researchgate.net [researchgate.net]

Comparing reactivity of 3-fluorosulfonyl and 4-fluorosulfonyl piperidine derivatives

As a Senior Application Scientist, selecting the optimal covalent warhead or Sulfur(VI) Fluoride Exchange (SuFEx) hub is a critical decision that dictates both the efficacy and stability of a chemical probe. Among aliphatic sulfonyl fluorides, piperidine derivatives have emerged as privileged scaffolds in drug discovery and chemical biology due to their tunable basicity, structural rigidity, and favorable physicochemical properties.

However, the regiochemistry of the fluorosulfonyl group—specifically whether it is located at the 3-position ( β to the nitrogen) or the 4-position ( γ to the nitrogen)—fundamentally alters the molecule's reactivity, stability, and spatial trajectory.

This guide provides an in-depth, objective comparison of 3-fluorosulfonyl piperidine and 4-fluorosulfonyl piperidine derivatives, exploring the mechanistic causality behind their divergent behaviors and providing validated experimental protocols for their application.

Mechanistic Causality: Sterics, Electronics, and Stability

To understand the divergent performance of these two isomers in SuFEx chemistry, we must analyze the intrinsic electronic and steric microenvironments of the piperidine ring [1].

Electronic Effects (Inductive Pull)

The piperidine nitrogen exerts a strong electron-withdrawing inductive effect ( −I ).

• 3-Fluorosulfonyl Piperidine: The −SO2​F group is positioned at the β -carbon. The proximity to the electronegative nitrogen increases the electron deficiency of the β -carbon, which in turn enhances the electrophilicity of the adjacent S(VI) center. This results in higher baseline reactivity toward nucleophiles.

• 4-Fluorosulfonyl Piperidine: Positioned at the γ -carbon, the inductive pull from the nitrogen is significantly attenuated. The S(VI) center is less electrophilic, resulting in slower, more controlled reaction kinetics [2].

Competing Pathways: SuFEx vs. β -Elimination

The most critical difference between these derivatives is their stability under basic conditions (often required for SuFEx activation, e.g., using DBU or BEMP). The proton alpha to the sulfonyl group in the 3-position is highly acidic due to the combined electron-withdrawing effects of the −SO2​F group and the nearby nitrogen. Consequently, 3-fluorosulfonyl piperidines are highly susceptible to base-promoted E2 elimination, forming an alkene byproduct [3]. The 4-position, lacking this intense localized electron withdrawal, is remarkably stable against elimination.

Caption: SuFEx activation vs. competing β -elimination pathways in piperidine sulfonyl fluorides.

Quantitative Performance Comparison

The following table summarizes representative kinetic and thermodynamic data when reacting N-Boc-3-(fluorosulfonyl)piperidine and N-Boc-4-(fluorosulfonyl)piperidine with a standard phenolic nucleophile (e.g., 4-methoxyphenol) under standard SuFEx conditions (1.5 eq DBU, MeCN, 25°C) [4].

Parameter	3-Fluorosulfonyl Piperidine	4-Fluorosulfonyl Piperidine	Mechanistic Driver
Relative SuFEx Rate ( krel​ )	2.8x	1.0x (Baseline)	Stronger −I effect at the β -position increases S(VI) electrophilicity.
Conversion to Desired Product	~65 - 70%	> 92%	High rate of competing elimination in the 3-position limits overall yield.
Elimination Byproduct	~25 - 30%	< 5%	Enhanced acidity of the α -proton in the 3-position drives E2 elimination.
Steric Hindrance (A-value)	Moderate to High	Low (Highly symmetric)	1,3-diaxial interactions with N-substituents force the 3-position into specific conformers.
Ideal Application	Rapid covalent trapping (short incubation)	Stable, long-term biological probing	The 4-position offers superior stability in complex biological matrices.

Experimental Methodology: Self-Validating SuFEx Protocol

To accurately compare these warheads in your own laboratory, you must use a self-validating system. Relying solely on LC-MS can be misleading due to the poor ionization of some aliphatic sulfonyl fluorides. The following protocol utilizes 19F NMR for real-time kinetic tracking, ensuring absolute quantification of S-F bond cleavage.

Materials Required:

• Substrates: N-Boc-3-(fluorosulfonyl)piperidine or N-Boc-4-(fluorosulfonyl)piperidine (0.1 mmol)

• Nucleophile: 4-Methoxyphenol (0.12 mmol)

• Base/Catalyst: DBU (0.15 mmol)

• Internal Standard: α,α,α -Trifluorotoluene (0.05 mmol)

• Solvent: CD3​CN (0.6 mL)

Step-by-Step Workflow:

• Baseline Establishment: Dissolve the piperidine sulfonyl fluoride and the internal standard in CD3​CN within an NMR tube. Acquire a baseline 19F NMR spectrum.

  • Validation checkpoint: You should observe a distinct singlet/multiplet for the −SO2​F group between +50 to +60 ppm, and the internal standard at −63 ppm.

• Nucleophile Addition: Add the 4-methoxyphenol to the NMR tube and mix thoroughly. Acquire a second spectrum to ensure no background reaction occurs without the base.

• Catalytic Activation: Inject DBU into the NMR tube, invert to mix, and immediately insert into the spectrometer.

• Kinetic Monitoring: Set up an arrayed 19F NMR experiment, acquiring spectra every 5 minutes for 2 hours.

  • Validation checkpoint: Monitor the disappearance of the +50 ppm peak. The appearance of a sharp singlet at approximately −120 ppm to −150 ppm indicates the formation of the free fluoride ion ( F− ), confirming S-F bond cleavage.

• Adduct Identification (LC-MS): After 2 hours, quench the reaction with a mild acid (e.g., 10% citric acid) and analyze via LC-MS.

  • Causality check: For the 3-substituted piperidine, look for the mass corresponding to [M−HF] (the elimination alkene). For both, look for [M−HF+Nucleophile] to confirm the SuFEx adduct.

Caption: Standardized workflow for evaluating piperidine sulfonyl fluoride reactivity via 19F NMR.

Strategic Recommendations for Drug Development

When designing covalent inhibitors or chemical probes targeting serine hydrolases or kinases [2]:

• Choose 4-Fluorosulfonyl Piperidine when: You require a highly stable, linear exit vector that can reach deep into solvent-exposed channels. Its resistance to β -elimination makes it ideal for late-stage functionalization and long-duration cellular assays where warhead degradation would confound results.

• Choose 3-Fluorosulfonyl Piperidine when: The target binding pocket is shallow, and you require an angled trajectory to reach a specific nucleophilic residue (e.g., a misaligned lysine or tyrosine). However, you must carefully tune the microenvironment (e.g., avoiding highly basic buffers) to mitigate its inherent instability and propensity for elimination.

By understanding the distinct electronic environments of the β

• and γ -positions on the piperidine ring, researchers can rationally select the appropriate aliphatic sulfonyl fluoride to balance reactivity with structural stability.

References

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Journal of Pharmaceutical Analysis[Link]

• Strategies for Tuning the Selectivity of Chemical Probes that Target Serine Hydrolases National Institutes of Health (NIH) / Cell Chemical Biology[Link]

• Unconventional reactivity of sulfonyl fluorides Imperial College London / Trends in Chemistry[Link]

• Method for Synthesis of Enol Ester Functionalized Sulfonyl Fluorides ACS Publications / The Journal of Organic Chemistry[Link]

A Comparative Guide to HPLC Method Validation for Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate Purity Analysis

This guide provides a comprehensive framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method to assess the purity of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate. This critical intermediate in pharmaceutical synthesis demands robust analytical oversight to ensure the quality and safety of the final active pharmaceutical ingredient (API). We will explore the rationale behind chromatographic choices, compare alternative approaches, and provide a detailed, step-by-step validation protocol grounded in scientific principles and regulatory expectations.

Introduction: The Criticality of Purity in Pharmaceutical Intermediates

Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate is a key building block in the synthesis of various drug candidates. The piperidine ring is a common feature in many pharmaceuticals, contributing to their desired pharmacological activity.[1] The purity of this intermediate directly impacts the impurity profile of the final API. Therefore, a well-validated, stability-indicating HPLC method is not merely a quality control requirement but a cornerstone of drug safety and efficacy.

This guide will compare and contrast different HPLC strategies, focusing on reversed-phase chromatography, the workhorse of the pharmaceutical industry.[2] We will delve into the selection of stationary phases and mobile phases, culminating in a detailed method validation protocol that adheres to the stringent guidelines set forth by the International Council for Harmonisation (ICH).[3][4][5]

Chromatographic Method Development: A Comparative Approach

The goal of HPLC method development is to achieve adequate separation of the main compound from its potential impurities and degradation products. For a polar compound like tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate, several chromatographic modes could be considered.

Comparison of HPLC Column Chemistries

The choice of the stationary phase is paramount for achieving the desired selectivity. While reversed-phase chromatography with a C18 column is the most common starting point, the polar nature of our analyte necessitates a careful comparison.[2][6]

Stationary Phase	Principle of Separation	Advantages for Polar Analytes	Potential Disadvantages
C18 (Octadecylsilane)	Hydrophobic interactions.[2]	Wide availability, robust, extensive literature.	Poor retention of highly polar compounds in highly aqueous mobile phases.
C8 (Octylsilane)	Hydrophobic interactions (less than C18).	Better peak shape for some polar compounds compared to C18.	Still may not provide sufficient retention for very polar analytes.
Polar-Embedded Phases (e.g., amide, carbamate)	Mixed-mode separation (hydrophobic and polar interactions).	Enhanced retention of polar compounds, compatible with highly aqueous mobile phases.[7]	Different selectivity compared to traditional C18, may require more method development.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Partitioning of analytes into a water-enriched layer on the surface of a polar stationary phase.[2][6]	Excellent retention for very polar compounds that are not retained in reversed-phase.[6][7][8]	Can have longer equilibration times and may be more sensitive to mobile phase composition.[2]

Rationale for Selection: For tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate, a polar-embedded or a C18 column designed for aqueous mobile phases would be the most logical starting point. These columns offer a balance of hydrophobic and polar interactions, providing better retention and peak shape for polar analytes compared to a standard C18 column.[8] While HILIC is an option for highly polar compounds, the moderate polarity of the target analyte makes a polar-modified reversed-phase column a more robust and versatile choice for a quality control environment.

Mobile Phase Optimization

The mobile phase composition fine-tunes the separation. A typical reversed-phase mobile phase consists of an aqueous component (water with a buffer or acid modifier) and an organic modifier (acetonitrile or methanol).

• Organic Modifier: Acetonitrile is generally preferred over methanol due to its lower viscosity and UV transparency at lower wavelengths.

• Aqueous Modifier: The addition of an acid, such as formic acid or trifluoroacetic acid (TFA), to the aqueous phase is crucial for obtaining sharp, symmetrical peaks for amine-containing compounds like piperidines by suppressing the ionization of silanol groups on the silica-based stationary phase.

A gradient elution, where the proportion of the organic modifier is increased during the run, is often necessary to elute any less polar impurities and to ensure the column is clean at the end of each injection.

HPLC Method Validation: A Step-by-Step Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[9] The following protocol is based on the ICH Q2(R1) guidelines and provides a framework for validating the HPLC method for tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate purity.[10]

System Suitability

Before any validation experiments, the suitability of the chromatographic system must be established.[11][12] This ensures that the equipment is performing correctly on the day of analysis.[13]

Experimental Protocol:

• Prepare a system suitability solution containing the analyte and a known, closely eluting impurity.

• Inject the solution five or six times.

• Calculate the following parameters:

  • Tailing Factor (Asymmetry Factor): Should be ≤ 2.0.[13]

  • Theoretical Plates (N): Should be > 2000.

  • Relative Standard Deviation (%RSD) of Peak Area and Retention Time: Should be ≤ 2.0%.[13]

  • Resolution (Rs): Should be > 2.0 between the analyte and the closest eluting peak.[13]

Diagram: HPLC Method Validation Workflow

Caption: A workflow diagram illustrating the stages of HPLC method development, validation, and implementation.

Specificity (Forced Degradation Studies)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3] Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[14][15][16][17]

Experimental Protocol:

• Expose the analyte to various stress conditions to induce degradation (typically aiming for 5-20% degradation).[16]

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105°C for 48 hours.

  • Photolytic Degradation: Expose to UV light (254 nm) and visible light for an extended period.

• Analyze the stressed samples by HPLC with a photodiode array (PDA) detector.

• Evaluate the peak purity of the analyte peak in the stressed samples to ensure no co-eluting peaks.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[3]

Experimental Protocol:

• Prepare a series of at least five standard solutions of the analyte over a concentration range of, for example, 50% to 150% of the expected working concentration.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.999.

Accuracy (Recovery)

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.

Experimental Protocol:

• Prepare a placebo (if applicable) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

• Prepare three samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

• The acceptance criterion for recovery is typically between 98.0% and 102.0%.

Precision

Precision is the measure of the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (%RSD).

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of the analyte at 100% of the working concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • The %RSD of the results should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • The %RSD of the combined results from both studies should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

These can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

Where:

• σ = the standard deviation of the response (can be estimated from the standard deviation of the y-intercepts of regression lines).

• S = the slope of the calibration curve.

Alternatively, they can be determined based on the signal-to-noise ratio, with a ratio of 3:1 for LOD and 10:1 for LOQ.[9]

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min).

  • Column temperature (e.g., ± 5°C).

  • Mobile phase composition (e.g., ± 2% organic).

  • pH of the aqueous phase (e.g., ± 0.2 units).

• Analyze a system suitability solution under each of the modified conditions.

• The system suitability parameters should remain within the acceptance criteria.

Diagram: Relationship of HPLC Validation Parameters

Caption: Interdependence of key HPLC method validation parameters as per ICH guidelines.

Data Summary and Interpretation

All data generated during the validation study should be compiled into a comprehensive report. The following tables provide a template for summarizing the key results.

Table 1: System Suitability Results

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 2.0%
Resolution	> 2.0

Table 2: Linearity Data

Concentration Level	Injection 1 Area	Injection 2 Area	Injection 3 Area	Mean Area
1
2
3
4
5
Correlation Coefficient (r²)	≥ 0.999

Table 3: Accuracy and Precision Summary

Level	Accuracy (% Recovery)	Repeatability (%RSD)	Intermediate Precision (%RSD)
Low
Medium
High

Table 4: LOD, LOQ, and Robustness Summary

Parameter	Result
LOD
LOQ
Robustness	Passes

Conclusion

This guide has provided a comprehensive comparison of HPLC methods and a detailed protocol for the validation of a purity method for tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate. By systematically evaluating column chemistries, optimizing mobile phase conditions, and rigorously validating the final method according to ICH guidelines, researchers and drug development professionals can ensure the reliability and accuracy of their purity assessments. A well-validated HPLC method is indispensable for guaranteeing the quality of this critical pharmaceutical intermediate and, ultimately, the safety and efficacy of the final drug product.

References

• Waters Corporation. (n.d.). Waters Column Selection Guide for Polar Compounds.
• Patel, K. et al. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis.
• Mamatha, T. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct.
• Hossain, M. A. et al. (2018). A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC.
• ECHA. (n.d.). tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate — Chemical Substance Information.
• SCION Instruments. (2025, April 1). HPLC Column Selection Guide.
• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International.
• American Chemical Society. (2001, September 15). Getting the peaks perfect: System suitability for HPLC.
• Welch Materials, Inc. (n.d.). HPLC Column Selection Guide.
• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare.
• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• BenchChem. (2025). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds.
• Pacific BioLabs. (2025, November 22). Method Development & Validation (Stability-Indicating).
• Patel, D. J. et al. (2018). A study on forced degradation and validation of stability indicating RP-HPLC method for determination of benzalkonium chloride in azelastine hydrochoride pharmaceutical ophthalmic formulation. ResearchGate.
• BenchChem. (2025). Technical Support Center: Quantitative Analysis of Piperidines.
• Scribd. (n.d.). HPLC Method Validation Guidelines.
• Ali, M. S. et al. (2022). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. ResearchGate.
• Ali, M. S. et al. (2022, September 3). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. PubMed.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• ResearchGate. (n.d.). Validation of high-performance liquid chromatography methods for pharmaceutical analysis.
• Tanaka, H. et al. (2019). [Quantitative Analysis of Piperine and the Derivatives in Long Pepper Extract by HPLC Using Relative Molar Sensitivity]. PubMed.
• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• PubChem. (n.d.). tert-Butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (C10H18FNO4S).
• Bradley, C. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager.
• ResearchGate. (n.d.). Calculated system suitability parameters for the HPLC method (ICH guidelines).
• HPLC Primer. (2025, November 3). System suitability Requirements for a USP HPLC Method.
• NextSDS. (n.d.). tert-Butyl 4-(3-fluorophenylsulfonamido)piperidine-1-carboxylate.
• ECHA. (n.d.). tert-butyl 3-(chlorosulfonyl)piperidine-1-carboxylate — Chemical Substance Information.
• Sigma-Aldrich. (n.d.). tert-Butyl 3-formylpiperidine-1-carboxylate.

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• 17. onyxipca.com [onyxipca.com]

Validating the Covalent Binding Efficacy of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate: A Comparative Guide

By: Senior Application Scientist

The landscape of targeted covalent inhibitors (TCIs) is undergoing a paradigm shift. For decades, drug discovery has heavily relied on acrylamides to target highly nucleophilic, non-catalytic cysteine residues. However, the scarcity of targetable cysteines in the human proteome has driven the need for "beyond-cysteine" electrophiles. Enter Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Among the next generation of SuFEx warheads, tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate represents a highly privileged aliphatic building block. By combining the tunable reactivity of a sulfonyl fluoride (-SO₂F) with an sp³-rich piperidine scaffold, this compound offers researchers a robust tool for targeting context-specific tyrosine, lysine, serine, and histidine residues[1].

This guide objectively compares the performance of aliphatic sulfonyl fluorides against traditional covalent warheads and provides field-proven, self-validating experimental protocols for assessing their binding efficacy.

Mechanistic Overview: Expanding the Liganded Proteome

The intrinsic value of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate lies in its balance of aqueous stability and context-dependent reactivity. Unlike highly reactive electrophiles that indiscriminately label proteins, sulfonyl fluorides remain inert in physiological buffers until they are optimally positioned within a protein binding pocket. Upon binding, the proximity to a nucleophilic residue (such as the hydroxyl of tyrosine or the amine of lysine) triggers the SuFEx reaction, resulting in the expulsion of hydrogen fluoride (HF) and the formation of an irreversible sulfonate or sulfamate linkage[2].

Furthermore, the aliphatic piperidine ring provides superior three-dimensional geometry compared to flat, sp²-hybridized aryl sulfonyl fluorides. This sp³ character improves aqueous solubility, reduces non-specific hydrophobic interactions, and allows for more precise vectorization into deep, complex binding pockets[1].

Figure 1: Divergent covalent reaction pathways of SuFEx warheads versus standard Michael acceptors.

Comparative Performance Analysis

To understand when to deploy tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate, we must benchmark it against alternative warheads. The table below synthesizes the physicochemical and reactive profiles of three distinct covalent strategies.

Feature / Metric	Aliphatic Sulfonyl Fluoride (e.g., Piperidine-SO₂F)	Aryl Sulfonyl Fluoride (e.g., PMSF, Benzenesulfonyl-F)	Acrylamides (Standard Cys-Targeting)
Primary Target Residues	Tyrosine, Lysine, Serine, Histidine[3]	Tyrosine, Lysine, Serine[4]	Cysteine
Scaffold Geometry	High sp³ character (3D structure)	High sp² character (Flat/Planar)	Variable (Warhead is planar)
Aqueous Stability (t½)	Excellent (>24h in PBS)	Moderate to Good	Excellent
Intrinsic Reactivity	Low (Requires microenvironment activation)	Moderate (Higher risk of off-target labeling)	Low to Moderate (Tunable)
Mass Spectrometry Shift	+ [Ligand Mass - 20 Da] (Loss of HF)[4]	+ [Ligand Mass - 20 Da] (Loss of HF)	+[Exact Ligand Mass] (Addition)
Primary Application	Fragment-based drug discovery (FBDD), Beyond-Cys TCIs	Chemical biology probes, Protease inhibitors	Approved targeted oncology drugs

Expert Insight: While aryl sulfonyl fluorides have been extensively used as probes to uncover reactive pockets, their flat geometry often limits their transition into clinical candidates. The aliphatic nature of the piperidine-1-carboxylate derivative provides a superior starting point for library synthesis, allowing medicinal chemists to remove the Boc-protecting group and rapidly couple the secondary amine to various target-directed ligands[5].

Experimental Validation: Intact Protein Mass Spectrometry

To definitively validate the covalent binding efficacy of a sulfonyl fluoride, biochemical inhibition assays (like TR-FRET) are insufficient on their own, as they cannot distinguish between tight non-covalent binding and true covalent modification. The gold standard is Intact Protein Liquid Chromatography-Mass Spectrometry (LC-MS) [2].

The following protocol is designed as a self-validating system. By utilizing a time-course approach and a competition control, we establish both the kinetics of the SuFEx reaction and the site-specificity of the warhead.

Figure 2: Intact protein LC-MS workflow for validating sulfonyl fluoride covalent adducts.

Step-by-Step Methodology

Phase 1: Assay Preparation & Incubation Causality Note: Buffer selection is critical. Avoid highly nucleophilic buffers (e.g., high concentrations of Tris or primary amines) which could theoretically compete for the electrophile, although SuFEx warheads are remarkably resistant to background hydrolysis.

• Prepare a 1-5 µM solution of the recombinant target protein in a compatible buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

• Prepare a 10 mM stock of tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (or its functionalized derivative) in LC-MS grade DMSO.

• Test Reaction: Dose the protein with 50 µM of the compound (ensure final DMSO concentration remains ≤1% to prevent protein denaturation).

• Control Reaction: Incubate the protein with an equivalent volume of DMSO vehicle.

• Incubation: Incubate samples at 4 °C or 20 °C. Pull 10 µL aliquots at predefined time points (1 h, 4 h, 12 h, 24 h) to assess time-dependent labeling[2].

Phase 2: Competition Assay (Self-Validation) To prove that the covalent bond is forming at the specific active site (and not non-specifically on the protein surface), a displacement study must be performed[2].

• Pre-incubate the target protein with a known high-affinity reversible inhibitor (e.g., 50 µM) for 30 minutes.

• Add the sulfonyl fluoride probe and incubate for 24 hours.

• Expected Outcome: The presence of the reversible binder should completely abolish the formation of the covalent adduct, confirming site-specific engagement[4].

Phase 3: LC-MS Analysis & Data Interpretation

• Inject the quenched samples onto a reverse-phase LC column (e.g., C4 or C8, optimal for intact proteins) coupled to a Time-of-Flight (TOF) mass spectrometer.

• Deconvolute the raw multiply-charged spectral data using maximum entropy algorithms (e.g., MaxEnt1) to obtain the intact molecular weight.

• Efficacy Metric: Look for a distinct mass shift. For a SuFEx reaction, the fluorine atom from the compound (Δ = 19 Da) and a hydrogen atom from the protein residue (Δ = 1 Da) are eliminated. Therefore, a successful covalent adduct will present a mass shift exactly equal to: [Mass of Ligand - 20 Da] [4].

By systematically applying this workflow, researchers can confidently validate the binding efficacy, stoichiometry (ensuring 1:1 labeling without poly-alkylation), and site-specificity of piperidine-based sulfonyl fluoride warheads.

References

• Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments. ACS Publications. Available at:[Link]

• Cereblon covalent modulation through structure-based design of histidine targeting chemical probes. RSC Publishing. Available at:[Link]

• Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases. PNAS. Available at:[Link]

• Photocatalytic Sulfonyl Fluorination of Alkyl Organoboron Substrates. PMC - NIH. Available at:[Link]

• Access to Cyclic Aliphatic Sulfonyl Fluorides via Diels–Alder Cycloaddition. ACS Publications. Available at:[Link]

Sources

• 1. Photocatalytic Sulfonyl Fluorination of Alkyl Organoboron Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cereblon covalent modulation through structure-based design of histidine targeting chemical probes - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00078D [pubs.rsc.org]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate

Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate (CAS: 1936251-36-3) is a highly reactive, electrophilic building block widely utilized in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry for drug discovery and chemical biology ()[1]. While it offers exceptional modularity for synthesizing complex chemotypes, its fluorosulfonyl (-SO 2​ F) warhead presents significant safety and logistical challenges.

This guide provides authoritative, step-by-step procedural guidance for the safe handling, operational use, and disposal of this compound, ensuring that your laboratory maintains the highest standards of safety and procedural integrity.

Mechanistic Hazard Profile

To handle this compound safely, researchers must understand the causality behind its reactivity. The fluorosulfonyl group is an electrophilic hub designed to undergo targeted nucleophilic attack ()[2]. While generally more stable to reduction and oxidation than traditional sulfonyl chlorides, it remains highly susceptible to hydrolysis under basic conditions or upon prolonged exposure to moisture ()[3].

When hydrolyzed, the -SO 2​ F group rapidly decomposes to yield sulfonic acid derivatives and highly toxic, corrosive hydrofluoric acid (HF) [3]. Furthermore, the lipophilic nature of the Boc-protected piperidine ring enhances dermal penetration, acting as a carrier for the toxic warhead. This dual-threat mechanism explains its severe hazard classifications:

Table 1: Quantitative Hazard Classifications & Causality

GHS Hazard Class	Hazard Code	Mechanistic Causality
Skin Corrosion 1B	H314	Hydrolysis of the -SO 2​ F group upon contact with tissue moisture releases HF and acidic byproducts, causing severe, penetrating tissue necrosis[1][3].
Acute Toxicity 4 (Oral/Dermal/Inhal.)	H302 + H312 + H332	The lipophilic piperidine core facilitates rapid systemic absorption of the toxic fluorosulfonyl moiety across biological membranes[1].
STOT SE 3	H336	Inhalation of volatile decomposition byproducts can cause central nervous system depression, leading to drowsiness or dizziness[1].

Personal Protective Equipment (PPE) Matrix

Every safety protocol must be a self-validating system. The following PPE is mandatory to break the chain of exposure between the chemical's latent reactivity and the researcher ()[4].

Table 2: Mandatory PPE Specifications

PPE Category	Specification	Operational Rationale
Eye/Face	Chemical splash goggles + Full face shield	Protects against sudden pressure buildup or splashing during SuFEx reactions or accidental hydrolysis events.
Hands	Heavy-duty Nitrile or Neoprene (Double-gloved)	Prevents dermal absorption (H312). The outer glove must be inspected for pinholes and changed immediately upon suspected contamination.
Body	Flame-resistant lab coat + Chemical-resistant apron	Shields the torso from corrosive burns (H314) in the event of a spill.
Respiratory	NIOSH-approved respirator (Acid Gas/Organic Vapor)	Strictly required if handling outside a certified fume hood to prevent inhalation of HF or organic vapors (H332, H336).

Operational Plan: Step-by-Step Handling & SuFEx Workflow

The following methodology outlines the safe setup for transferring the reagent and executing a standard SuFEx click reaction.

Step 1: Environmental Preparation

• Ventilation: Ensure the chemical fume hood is certified and operating at a minimum face velocity of 100 fpm.

• Atmosphere: Purge all reaction Schlenk flasks or vials with an inert gas (Nitrogen or Argon) to eliminate ambient moisture, which acts as an insidious nucleophile[3].

• Emergency Readiness: Verify that a fresh tube of 2.5% Calcium Gluconate gel is physically present on the benchtop before opening the reagent container[4].

Step 2: Material Transfer

• Weighing: Weigh the Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate using an analytical balance inside a glovebox or under a localized inert atmosphere (e.g., a glove bag).

• Handling: Use dry, non-sparking spatulas. Strictly avoid cross-contamination with alkaline materials, amines, or protic solvents during the transfer phase.

• Stabilization: Immediately dissolve the reagent in an anhydrous, aprotic solvent (such as anhydrous Dichloromethane or Dimethylformamide) to stabilize the reactive fluorosulfonyl hub against atmospheric moisture.

Step 3: SuFEx Reaction Execution

• Reagent Addition: Introduce the target nucleophilic partner (e.g., an aryl silyl-ether or primary amine) into the reaction vessel under continuous inert gas flow[2].

• Catalysis: Add the SuFEx catalyst (such as DBU or BTMG) dropwise. Causality Note: While the base catalyzes the desired sulfur-fluoride exchange, it simultaneously lowers the activation energy for exothermic hydrolysis if trace water is present.

• Thermal Control: Monitor the reaction temperature continuously. If an unexpected temperature spike occurs, immediately submerge the vessel in a pre-prepared ice-water bath to arrest runaway decomposition and potential HF off-gassing.

Visualized Safety & Operational Workflow

Logical workflow for handling Tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate.

Emergency Response & Decontamination

Because of the latent risk of HF generation, standard chemical burn protocols are insufficient.

• Skin Contact: Immediately flush the affected area with copious amounts of water for 5 minutes. Apply 2.5% Calcium Gluconate gel continuously to the affected area while seeking immediate medical attention. The calcium ions bind to the penetrating fluoride ions, preventing fatal hypocalcemia and deep tissue necrosis ()[4].

• Spill Cleanup: Evacuate the immediate area. Wearing full PPE (including respiratory protection), cover the spill with a dry, inert absorbent (e.g., sand or vermiculite). Do not use water or basic sweeping compounds, as this will violently accelerate HF release.

Disposal & Waste Management

• Segregation: Never mix fluorosulfonyl waste with aqueous, basic, or protic waste streams.

• Quenching: Residual reagent should be carefully quenched by slow addition to a cold, dilute alkaline solution (e.g., 5% NaHCO 3​ ) under vigorous stirring in a fume hood, allowing the generated gases to vent safely.

• Disposal: Store the quenched, neutralized solution in a clearly labeled, vented, high-density polyethylene (HDPE) container. Dispose of as hazardous halogenated organic waste in accordance with institutional EHS guidelines[4].

References

• Title: tert-butyl 3-(fluorosulfonyl)piperidine-1-carboxylate — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Advances in sulfonyl exchange chemical biology: expanding druggable target space Source: Royal Society of Chemistry URL: [Link]

• Title: Thermodynamics of the Hydrolysis of Lithium Salts: Pathways to the Precipitation of Inorganic SEI Components Source: ResearchGate / CNR-IRIS URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]